2-(2-Chloro-6-fluorophenoxy)acetic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Substituted Phenoxyacetic Acid

2-(2-Chloro-6-fluorophenoxy)acetic acid is a substituted phenoxyacetic acid, a class of compounds with significant applications in the pharmaceutical and agrochemical industries. The specific arrangement of the chloro and fluoro substituents on the phenyl ring, combined with the carboxylic acid moiety, imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. Its structural motifs are found in a variety of biologically active compounds, highlighting its importance as a building block in drug discovery and development. This guide provides a comprehensive overview of the primary synthetic pathway to 2-(2-Chloro-6-fluorophenoxy)acetic acid, detailing the synthesis of its key precursor and the core etherification reaction, supported by mechanistic insights and detailed experimental protocols.

Part 1: Synthesis of the Key Precursor: 2-Chloro-6-fluorophenol

The synthesis of the target molecule begins with the preparation of the crucial starting material, 2-chloro-6-fluorophenol. A common and efficient method involves the direct chlorination of 2-fluorophenol. However, to control the regioselectivity and improve the yield of the desired ortho-chloro isomer over the para-isomer, a multi-step approach involving sulfonation, chlorination, and subsequent hydrolysis is often employed.[1] This method offers a higher degree of control and leads to a purer product.

Step-by-Step Experimental Protocol for 2-Chloro-6-fluorophenol Synthesis

This protocol is based on a patented method that ensures a high yield of the desired product.[1]

Step 1: Sulfonation of 2-Fluorophenol

• In a four-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 2-fluorophenol.

• Heat the flask to 95-100 °C.

• Slowly add concentrated sulfuric acid (98%) dropwise while maintaining the temperature.

• Continue the reaction for 1 hour at this temperature.

• Cool the reaction mixture to 50 °C and slowly add water.

Step 2: Chlorination of the Sulfonated Intermediate

• Cool the reaction mixture to -25 to -20 °C.

• Add a chlorinating agent, such as trichloroisocyanuric acid, in portions while maintaining the low temperature.

• Continue the reaction for 8 hours at this temperature.

Step 3: Hydrolysis to 2-Chloro-6-fluorophenol

• Heat the reaction mixture to boiling.

• The target product, 2-chloro-6-fluorophenol, will distill out with water.

• Collect the distillate and separate the organic phase.

• The crude product can be further purified by distillation.

This controlled synthesis pathway minimizes the formation of the undesired 2-fluoro-4-chlorophenol isomer, which is a significant challenge in direct chlorination methods.[1]

Part 2: The Core Synthesis: Williamson Ether Synthesis

The primary and most widely used method for synthesizing 2-(2-Chloro-6-fluorophenoxy)acetic acid is the Williamson ether synthesis. This robust and versatile reaction involves the nucleophilic substitution of a halide by an alkoxide ion.[2] In this specific application, the sodium or potassium salt of 2-chloro-6-fluorophenol (the phenoxide) acts as the nucleophile, attacking an ester of chloroacetic acid, typically ethyl chloroacetate. The resulting ester is then hydrolyzed to yield the final carboxylic acid product.

The Underlying Mechanism

The Williamson ether synthesis proceeds via an S(_N)2 mechanism.[2] The reaction is initiated by the deprotonation of the phenol to form a more nucleophilic phenoxide ion. This is typically achieved using a base such as sodium hydroxide, potassium hydroxide, or potassium carbonate. The phenoxide then attacks the electrophilic carbon of the chloroacetate, displacing the chloride ion in a single concerted step.

// Reactants Phenol [label="2-Chloro-6-fluorophenol"]; Base [label="Base (e.g., NaOH)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Phenoxide [label="2-Chloro-6-fluorophenoxide"]; Chloroacetate [label="Ethyl Chloroacetate"]; Intermediate [label="Ethyl 2-(2-chloro-6-fluorophenoxy)acetate"]; Acid [label="2-(2-Chloro-6-fluorophenoxy)acetic acid"]; H3O [label="H₃O⁺", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Reaction flow Phenol -> Phenoxide [label="Deprotonation"]; Base -> Phenoxide; {rank=same; Phenoxide; Chloroacetate}; Phenoxide -> Intermediate [label="SN2 Attack"]; Chloroacetate -> Intermediate; Intermediate -> Acid [label="Hydrolysis"]; H3O -> Acid;

// Styling Phenoxide [fillcolor="#FBBC05"]; Intermediate [fillcolor="#34A853", fontcolor="#FFFFFF"]; Acid [fillcolor="#4285F4", fontcolor="#FFFFFF"]; } केंद्रीकृत सिंथेसिस पाथवे का डायग्राम।

Causality Behind Experimental Choices

The choice of reagents and reaction conditions is critical for a successful synthesis with high yield and purity.

• Base: A moderately strong base like potassium carbonate is often preferred over stronger bases like sodium hydroxide when using an ester of chloroacetic acid. This is to minimize the competing side reaction of ester hydrolysis (saponification) of the reactant, ethyl chloroacetate, or the product ester.[3]

• Solvent: A polar aprotic solvent such as acetone or N,N-dimethylformamide (DMF) is typically used. These solvents are effective at solvating the cation of the phenoxide, leaving the anionic oxygen more nucleophilic and available for reaction.[2] They also do not participate in the reaction as protic solvents might.

• Temperature: The reaction is generally heated to increase the reaction rate. However, excessively high temperatures should be avoided as they can promote side reactions. A temperature range of 60-80 °C is common for this type of synthesis.

• Reactant: Ethyl chloroacetate is a common choice as the electrophile due to its reactivity and commercial availability. The ethyl ester can be readily hydrolyzed in a subsequent step.

Step-by-Step Experimental Protocol for 2-(2-Chloro-6-fluorophenoxy)acetic acid

This protocol outlines a two-step process starting from 2-chloro-6-fluorophenol.

Step 1: Synthesis of Ethyl 2-(2-chloro-6-fluorophenoxy)acetate

• To a solution of 2-chloro-6-fluorophenol in a suitable solvent such as anhydrous acetone or DMF, add anhydrous potassium carbonate.

• Stir the mixture at room temperature for approximately 30 minutes to ensure the formation of the potassium phenoxide.

• Add ethyl chloroacetate dropwise to the suspension.

• Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Evaporate the solvent under reduced pressure to obtain the crude ethyl 2-(2-chloro-6-fluorophenoxy)acetate.

Step 2: Hydrolysis to 2-(2-Chloro-6-fluorophenoxy)acetic acid

• Dissolve the crude ester from the previous step in a mixture of ethanol and an aqueous solution of a strong base, such as sodium hydroxide.

• Heat the mixture to reflux and stir until the hydrolysis is complete (as monitored by TLC).

• Cool the reaction mixture and evaporate the ethanol.

• Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether to remove any unreacted ester.

• Acidify the aqueous layer with a strong acid, such as concentrated hydrochloric acid, until the product precipitates out.

• Collect the solid product by vacuum filtration, wash with cold water, and dry to obtain 2-(2-chloro-6-fluorophenoxy)acetic acid.

// Nodes for the workflow Start [label="Start: 2-Chloro-6-fluorophenol"]; Step1 [label="Step 1: Williamson Ether Synthesis\n(with Ethyl Chloroacetate & K₂CO₃ in Acetone/DMF)"]; Intermediate [label="Crude Ethyl 2-(2-chloro-6-fluorophenoxy)acetate"]; Step2 [label="Step 2: Base-catalyzed Hydrolysis\n(NaOH in Ethanol/Water)"]; Workup1 [label="Work-up: Filtration & Solvent Evaporation"]; Workup2 [label="Work-up: Acidification & Precipitation"]; FinalProduct [label="Final Product:\n2-(2-Chloro-6-fluorophenoxy)acetic acid", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification [label="Purification: Recrystallization"];

// Workflow connections Start -> Step1; Step1 -> Workup1; Workup1 -> Intermediate; Intermediate -> Step2; Step2 -> Workup2; Workup2 -> FinalProduct; FinalProduct -> Purification; } संश्लेषण और शुद्धिकरण के लिए प्रयोगात्मक वर्कफ़्लो।

Part 3: Data Presentation and Quality Control

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic acid. The yields are representative and can vary based on the specific reaction scale and purification methods employed.

Step	Key Reagents	Solvent	Temperature (°C)	Reaction Time (hours)	Typical Yield (%)	Purity (%)
Ether Synthesis	2-Chloro-6-fluorophenol, Ethyl chloroacetate, K₂CO₃	Acetone or DMF	60-80	4-8	85-95	>95 (crude)
Hydrolysis	Ethyl 2-(2-chloro-6-fluorophenoxy)acetate, NaOH	Ethanol/Water	Reflux	2-4	90-98	>98 (after recrystallization)

Note: Purity is typically assessed by High-Performance Liquid Chromatography (HPLC) and confirmed by spectroscopic methods such as ¹H NMR and ¹³C NMR.

Conclusion

The synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic acid is a well-established process primarily relying on the Williamson ether synthesis. Careful control of reaction conditions, particularly the choice of base and solvent, is crucial to maximize the yield and purity of the final product. The multi-step synthesis of the 2-chloro-6-fluorophenol precursor, while more involved, ensures the desired regiochemistry and high purity of this key starting material. This guide provides a robust framework for researchers and professionals to successfully synthesize this important chemical intermediate for applications in drug discovery and development.

References

• CN1740130A - Prepn process of 2-fluoro-6-chlorophenol - Google Patents.
• CN1301949C - Prepn process of 2-fluoro-6-chlorophenol - Google Patents.

• Williamson ether synthesis - Wikipedia. Available at: [Link]

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• 1. CN1301949C - Prepn process of 2-fluoro-6-chlorophenol - Google Patents [patents.google.com]
• 2. vernier.com [vernier.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Characterization of 2-(2-Chloro-6-fluorophenoxy)acetic acid: A Technical Guide

This technical guide provides a comprehensive overview of the expected spectroscopic data for 2-(2-Chloro-6-fluorophenoxy)acetic acid, a compound of interest in synthetic chemistry and drug development. Due to the limited availability of specific experimental spectra in public databases, this guide presents predicted and typical spectroscopic data based on the known chemical structure. It also includes detailed, generalized experimental protocols for acquiring such data, intended to serve as a practical reference for researchers.

Introduction

2-(2-Chloro-6-fluorophenoxy)acetic acid belongs to the class of phenoxyacetic acids, many of which exhibit biological activity and are used as herbicides and pharmaceuticals.[1] The precise characterization of its molecular structure is paramount for understanding its chemical properties, reactivity, and potential applications. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This guide will delve into the theoretical underpinnings and practical aspects of analyzing this molecule using these methods.

The molecular structure of 2-(2-Chloro-6-fluorophenoxy)acetic acid is presented below. The interpretation of the spectroscopic data will be based on this structure.

Caption: Molecular Structure of 2-(2-Chloro-6-fluorophenoxy)acetic acid

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons of the acetic acid moiety, and the acidic proton of the carboxylic acid.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~10-13	Singlet (broad)	1H	-COOH
~7.1-7.4	Multiplet	3H	Ar-H
~4.8	Singlet	2H	-OCH₂-

Rationale for Predictions:

• -COOH: The carboxylic acid proton is highly deshielded and typically appears as a broad singlet in the 10-13 ppm region. Its chemical shift can be concentration and solvent dependent.

• Ar-H: The aromatic protons will be influenced by the electron-withdrawing effects of the chlorine and fluorine atoms and the electron-donating effect of the ether oxygen. Their signals are expected to be in the aromatic region, and their multiplicities will depend on the coupling with neighboring protons and the fluorine atom.

• -OCH₂-: The methylene protons adjacent to the ether oxygen are deshielded and are expected to appear as a singlet around 4.8 ppm.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will provide information about the different carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
~170-175	-COOH
~155-160 (d)	Ar-C-F
~150-155	Ar-C-O
~120-135 (m)	Ar-CH
~115-120 (d)	Ar-C-Cl
~65-70	-OCH₂-

Rationale for Predictions:

• -COOH: The carbonyl carbon of the carboxylic acid is highly deshielded and appears at the downfield end of the spectrum.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the attached substituents. The carbon attached to the highly electronegative fluorine will show a large downfield shift and will appear as a doublet due to C-F coupling. The carbon attached to the ether oxygen will also be shifted downfield. The carbon attached to chlorine will be deshielded as well. The remaining aromatic carbons will appear in the typical aromatic region.

• -OCH₂-: The methylene carbon, being attached to an oxygen atom, will be found in the 65-70 ppm range.

Experimental Protocol for NMR Spectroscopy

A generalized protocol for acquiring NMR spectra is as follows:

• Sample Preparation: Dissolve 5-10 mg of 2-(2-Chloro-6-fluorophenoxy)acetic acid in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: Utilize a high-resolution FT-NMR spectrometer, for instance, a 400 MHz instrument for ¹H NMR and 100 MHz for ¹³C NMR.[1]

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum to singlets for each unique carbon.

• Referencing: Use tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (carboxylic acid)
1700-1730	Strong	C=O stretch (carboxylic acid)
1580-1620	Medium	C=C stretch (aromatic)
1200-1300	Strong	C-O stretch (ether and acid)
1000-1100	Medium	C-F stretch
700-800	Strong	C-Cl stretch

Rationale for Predictions:

• O-H Stretch: The O-H bond of the carboxylic acid gives rise to a very broad absorption band due to hydrogen bonding.

• C=O Stretch: The carbonyl group of the carboxylic acid results in a strong, sharp absorption band.

• C=C Stretch: The aromatic ring will have characteristic C=C stretching vibrations.

• C-O Stretch: Both the ether linkage and the carboxylic acid C-O bond will contribute to strong absorptions in the fingerprint region.

• C-F and C-Cl Stretches: The carbon-halogen bonds will have characteristic absorptions in the lower wavenumber region of the fingerprint region.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: The sample can be prepared as a KBr pellet by mixing a small amount of the solid compound with dry potassium bromide and pressing it into a transparent disk. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is used to record the spectrum.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or KBr pellet) is recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Predicted Mass Spectrometry Data

• Molecular Ion (M⁺): The molecular weight of 2-(2-Chloro-6-fluorophenoxy)acetic acid is 204.59 g/mol . The mass spectrum is expected to show a molecular ion peak at m/z = 204. Due to the presence of the chlorine isotope ³⁷Cl, an M+2 peak at m/z = 206 with an intensity of about one-third of the M⁺ peak is also expected.

• Key Fragmentation Pathways: The molecule is expected to fragment in predictable ways.

Caption: Predicted key fragmentation pathways for 2-(2-Chloro-6-fluorophenoxy)acetic acid.

Rationale for Predictions:

• Loss of Carboxyl Radical: A common fragmentation for carboxylic acids is the loss of the carboxyl group as a radical (•COOH), leading to the fragment at m/z 159/161.

• Loss of Acetic Acid Moiety: Cleavage of the ether bond can result in the loss of the acetic acid moiety (•CH₂COOH), giving a fragment corresponding to the 2-chloro-6-fluorophenoxy radical cation at m/z 145/147.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).[2]

• Ionization: Electron Ionization (EI) is a common method for generating fragments and providing structural information. Electrospray Ionization (ESI) is a softer ionization technique that is useful for determining the molecular weight.

• Mass Analysis: A mass analyzer, such as a quadrupole or time-of-flight (TOF) analyzer, separates the ions based on their mass-to-charge ratio.

• Detection: The detector records the abundance of each ion, and the data is presented as a mass spectrum.

Conclusion

The predicted spectroscopic data presented in this guide provides a solid foundation for the characterization of 2-(2-Chloro-6-fluorophenoxy)acetic acid. By combining the information from NMR, IR, and MS, researchers can confidently confirm the structure and purity of this compound. The provided experimental protocols offer a starting point for acquiring high-quality data in the laboratory. It is always recommended to compare experimentally obtained data with predicted values and data from similar compounds for a thorough and accurate structural elucidation.

References

• Pulsus Group. (2018). Molecular structure activity investigation and spectroscopic analysis of (4-Chloro-2-methylphenoxy) acetic acid using Computational methods. Retrieved from [Link]

• Witmer, F. J., Thomas, D. N., & Vernetti, J. B. (1960). CS-129 Infrared Analysis of Various Phenoxyacetic Acids. Analytical Chemistry, 32(7), 849–852. Retrieved from [Link]

• Reddy SM, et al. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Journal of Chemical and Pharmaceutical Research, 12(3), 10-14. Retrieved from [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., & Bercaw, J. E. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Chloro-6-fluorophenylacetic acid. Retrieved from [Link]

• Yamashita, M. (1998). GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. Journal of Analytical Toxicology, 22(3), 237–241. Retrieved from [Link]

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An In-depth Technical Guide to 2-(2-Chloro-6-fluorophenoxy)acetic acid: Synthesis, Characterization, and Biological Context

Introduction

Phenoxyacetic acids represent a significant class of organic compounds, characterized by a phenyl ether linkage to an acetic acid moiety. This structural motif is a cornerstone in the development of a wide array of biologically active molecules, ranging from herbicides to pharmaceuticals.[1][2] The strategic placement of various substituents on the phenyl ring allows for the fine-tuning of their physicochemical properties and biological activities. This guide focuses on a specific, multi-substituted derivative, 2-(2-Chloro-6-fluorophenoxy)acetic acid, providing a comprehensive overview of its probable synthetic route, analytical characterization, and potential biological significance within the broader context of halogenated phenoxyacetic acids. While the specific historical discovery of this compound is not prominently documented in publicly available literature, its synthesis and potential applications can be understood through established principles of organic chemistry and medicinal science.

Synthetic Pathway: The Williamson Ether Synthesis

The most logical and widely employed method for the synthesis of phenoxyacetic acids is the Williamson ether synthesis.[3][4][5] This robust and versatile nucleophilic substitution reaction involves the reaction of a phenoxide ion with an α-haloacid. For the synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic acid, the precursor would be 2-chloro-6-fluorophenol.

The reaction proceeds in two key steps:

• Deprotonation of the Phenol: The phenolic hydroxyl group is acidic and can be deprotonated by a suitable base, such as sodium hydroxide or potassium hydroxide, to form the corresponding phenoxide ion. This nucleophilic phenoxide is crucial for the subsequent substitution reaction.

• Nucleophilic Substitution: The phenoxide ion then acts as a nucleophile, attacking the electrophilic carbon of chloroacetic acid. This results in the displacement of the chloride ion and the formation of the ether linkage, yielding the desired 2-(2-Chloro-6-fluorophenoxy)acetic acid.

Experimental Protocol: Synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic acid

Disclaimer: This is a generalized protocol based on established chemical principles. All laboratory work should be conducted with appropriate safety precautions.

Materials:

• 2-Chloro-6-fluorophenol

• Chloroacetic acid

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Water

• Hydrochloric acid (HCl) for acidification

• Diethyl ether (or other suitable organic solvent for extraction)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

• Preparation of the Phenoxide: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve a known quantity of 2-chloro-6-fluorophenol in an aqueous solution of sodium hydroxide. The base should be in at least a stoichiometric equivalent to the phenol.

• Addition of Chloroacetic Acid: To the stirred phenoxide solution, add an equimolar amount of chloroacetic acid.

• Reaction: Heat the reaction mixture to reflux for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the solution with dilute hydrochloric acid until it is acidic to litmus paper. This will protonate the carboxylate to form the carboxylic acid, which may precipitate out of the solution.

• Extraction: Extract the aqueous mixture with a suitable organic solvent like diethyl ether. The organic layer will contain the desired product.

• Purification: Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Isolation: Remove the solvent under reduced pressure to obtain the crude 2-(2-Chloro-6-fluorophenoxy)acetic acid. Further purification can be achieved by recrystallization from an appropriate solvent system.

Figure 1: General workflow for the synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic acid.

Structural Characterization

The unambiguous identification and confirmation of the structure of the synthesized 2-(2-Chloro-6-fluorophenoxy)acetic acid would be accomplished using a combination of modern analytical techniques:

Technique	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR: Would show characteristic signals for the aromatic protons, with splitting patterns influenced by the chloro and fluoro substituents, as well as a singlet for the methylene protons of the acetic acid moiety and a broad singlet for the carboxylic acid proton.
¹³C NMR: Would reveal distinct signals for each carbon atom in the molecule, including the aromatic carbons, the methylene carbon, and the carbonyl carbon of the carboxylic acid.
¹⁹F NMR: Would show a signal corresponding to the fluorine atom on the aromatic ring.
Mass Spectrometry (MS)	Would provide the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the connectivity of the atoms. High-resolution mass spectrometry (HRMS) would give the exact mass, confirming the elemental composition.
Infrared (IR) Spectroscopy	Would show characteristic absorption bands for the O-H stretch of the carboxylic acid (a broad band), the C=O stretch of the carbonyl group, and the C-O-C stretch of the ether linkage, as well as absorptions corresponding to the aromatic ring and the C-Cl and C-F bonds.
Melting Point Analysis	A sharp and defined melting point would indicate the purity of the synthesized compound.

Biological and Pharmacological Context

The presence of halogen atoms on the aromatic ring of phenoxyacetic acids is known to significantly influence their biological activity.[6][7][8] The chloro and fluoro substituents in 2-(2-Chloro-6-fluorophenoxy)acetic acid are electron-withdrawing groups, which can affect the molecule's acidity, lipophilicity, and its ability to interact with biological targets.

Based on the known activities of related compounds, 2-(2-Chloro-6-fluorophenoxy)acetic acid could be investigated for a variety of biological applications:

• Herbicidal Activity: Many chlorinated phenoxyacetic acids, such as 2,4-dichlorophenoxyacetic acid (2,4-D), are potent herbicides that mimic the action of plant growth hormones (auxins), leading to uncontrolled growth and death of broadleaf weeds.[9][10] The specific substitution pattern of 2-(2-Chloro-6-fluorophenoxy)acetic acid would likely modulate its herbicidal efficacy and selectivity.[11]

• Antimicrobial Activity: Phenoxyacetic acid derivatives have been reported to possess antibacterial and antifungal properties.[1] The halogen substituents can enhance this activity by increasing the lipophilicity of the molecule, allowing for better penetration of microbial cell membranes.

• Anti-inflammatory and Analgesic Properties: Some phenoxyacetic acid derivatives are known to exhibit anti-inflammatory and analgesic effects, potentially through the inhibition of enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX).[12][13]

• Anticancer Activity: The phenoxyacetic acid scaffold has also been explored for the development of anticancer agents.[12] The specific substitutions on the phenyl ring can influence the compound's cytotoxicity and its mechanism of action.

Figure 2: Potential biological applications of 2-(2-Chloro-6-fluorophenoxy)acetic acid.

Conclusion

While the precise origins of 2-(2-Chloro-6-fluorophenoxy)acetic acid may not be a matter of historical record, its synthesis and potential utility can be confidently inferred from the well-established chemistry of phenoxyacetic acids. The Williamson ether synthesis provides a straightforward and efficient route to this compound, and its structure can be rigorously confirmed by standard analytical methods. The presence of both chloro and fluoro substituents on the phenyl ring suggests that this molecule is a candidate for investigation in various biological contexts, including agriculture and medicine. This guide provides a foundational understanding for researchers and scientists interested in the synthesis and exploration of this and related halogenated phenoxyacetic acid derivatives.

References

• The Williamson Ether Synthesis. Link

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review - JETIR.org. Link

• Experiment 06 Williamson Ether Synthesis. Link

• Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC. Link

• A Comparative Analysis of the Biological Activity of 2-Bromo-3'-hydroxyacetophenone and Other Halogenated Acetophenones - Benchchem. Link

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PMC. Link

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amine. Link

• Chemistry 211 Experiment 4 - MiraCosta College. Link

• Experiment 3: Williamson Ether Synthesis Introduction | Chegg.com. Link

• Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. - Inventiva Pharma. Link

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid - ResearchGate. Link

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents - Francis Academic Press. Link

• Lignin-Catalyzed Synthesis of Phenoxyacetic Acid: A Sustainable Approach to Functional Molecule Development - MDPI. Link

• Ullmann condensation - Wikipedia. Link

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene) - Canadian Science Publishing. Link

• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - RSC Publishing. Link

• Bioactivity and molecular properties of Phenoxyacetic Acids Derived from Eugenol and Guaiacol compared to the herbicide 2,4-D - SciELO. Link

• Biological Activity of Recently Discovered Halogenated Marine Natural Products - MDPI. Link

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• 13. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity HPLC-MS/MS Analysis of Phenoxyacetic Acid Herbicides in Environmental Matrices

Introduction: The Enduring Analytical Challenge of Phenoxyacetic Acids

Phenoxyacetic acids represent a class of synthetic auxin herbicides that have been instrumental in modern agriculture for controlling broadleaf weeds since their introduction in the 1940s.[1][2] Prominent members of this chemical family include (4-chloro-2-methylphenoxy)acetic acid (MCPA), 2,4-dichlorophenoxyacetic acid (2,4-D), and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T).[1] Their mechanism of action involves mimicking the natural plant growth hormone indole-3-acetic acid, leading to uncontrolled growth and eventual death of susceptible plants.[1] Due to their widespread application in agriculture, forestry, and even domestic settings, residues of these herbicides and their transformation products are frequently detected in soil, groundwater, and surface water.[2][3]

Given their potential for environmental dissemination and the varying toxicological profiles of different compounds within this class, regulatory bodies worldwide have established maximum residue limits (MRLs) for phenoxyacetic acids in various matrices, including drinking water.[4][5] For instance, the European Union has set a limit of 0.1 µg/L for individual pesticides in drinking water.[3][5] This necessitates the availability of highly sensitive and selective analytical methods for their routine monitoring. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) has emerged as the gold standard for this purpose, offering unparalleled sensitivity and specificity.[6]

This application note provides a comprehensive guide to the analysis of phenoxyacetic acids using HPLC-MS/MS, covering sample preparation from various matrices, chromatographic separation, and mass spectrometric detection. We will delve into the rationale behind the methodological choices to equip researchers, scientists, and drug development professionals with the expertise to implement and troubleshoot these analyses effectively.

Core Principles of the Analytical Approach

The successful analysis of phenoxyacetic acids by HPLC-MS/MS hinges on a few key principles related to their chemical nature. Phenoxyacetic acids are, as their name suggests, acidic compounds with pKa values typically ranging from 2.5 to 3.5.[2][7] This has significant implications for both sample preparation and detection.

Electrospray Ionization (ESI) in Negative Ion Mode: In solution, at a pH above their pKa, these molecules will deprotonate to form negatively charged carboxylate anions. This makes them ideal candidates for analysis by electrospray ionization (ESI) in negative ion mode.[4] ESI is a soft ionization technique that allows for the transfer of these pre-formed ions from the liquid phase into the gas phase for mass analysis with minimal fragmentation.

Tandem Mass Spectrometry (MS/MS) for Specificity: Tandem mass spectrometry, specifically in the Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity. In this technique, the first quadrupole of the mass spectrometer is set to isolate the deprotonated molecule (the precursor ion) of a specific phenoxyacetic acid. This isolated ion is then fragmented in a collision cell, and the second quadrupole is set to monitor for a specific, characteristic fragment ion (the product ion). This precursor-to-product ion transition is unique for each compound, allowing for its unambiguous identification and quantification even in complex matrices where interfering compounds may be present.[6]

Chromatographic Separation: While MS/MS provides high selectivity, chromatographic separation using HPLC is still crucial, especially when analyzing for multiple, structurally similar phenoxyacetic acids and their isomers.[4] Reversed-phase chromatography is typically employed, where the analytes are separated based on their hydrophobicity. The addition of a small amount of acid (e.g., formic acid) to the mobile phase is essential to ensure that the phenoxyacetic acids are in their neutral, protonated form during separation.[3][4] This leads to better peak shapes and improved retention on the non-polar stationary phase of the column.[3]

Sample Preparation: Extracting Analytes from Complex Matrices

The choice of sample preparation technique is critical and depends on the matrix being analyzed. The primary goal is to efficiently extract the phenoxyacetic acids while minimizing the co-extraction of matrix components that can interfere with the analysis.

Solid-Phase Extraction (SPE) for Water Samples

Solid-phase extraction is a widely used and effective technique for the extraction and pre-concentration of phenoxyacetic acids from water samples.[3][8]

Protocol for SPE of Water Samples:

• Sample Acidification: Acidify the water sample (e.g., 500 mL) to a pH < 3 with an acid like formic acid.[3] This step is crucial to ensure that the phenoxyacetic acids are in their neutral form, which promotes their retention on the reversed-phase SPE sorbent.[3]

• Cartridge Conditioning: Condition a reversed-phase SPE cartridge (e.g., C18 or a polymeric sorbent like Bond Elut ENV or Strata-X) by passing methanol followed by acidified water through it.[3][8][9] This activates the sorbent and ensures a consistent environment for sample loading.

• Sample Loading: Pass the acidified water sample through the conditioned SPE cartridge at a controlled flow rate (e.g., 5-10 mL/min).[9]

• Washing: Wash the cartridge with a small volume of acidified water to remove any weakly retained, water-soluble interferences.

• Drying: Dry the cartridge by passing air or nitrogen through it for a period of time (e.g., 10 minutes) to remove residual water, which can interfere with the subsequent elution step.[8]

• Elution: Elute the retained phenoxyacetic acids with a small volume of an organic solvent such as methanol or acetonitrile.[8][9] The addition of a small amount of acid to the elution solvent can sometimes improve recovery.[8]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small, known volume of the initial mobile phase for HPLC-MS/MS analysis.[9]

Caption: Workflow for Solid-Phase Extraction of Phenoxyacetic Acids.

QuEChERS for Solid and Complex Matrices (e.g., Soil, Food)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach that has gained popularity for the analysis of pesticide residues in a wide variety of solid and complex matrices.[10][11] For acidic pesticides like phenoxyacetic acids, specific modifications to the standard QuEChERS protocol are necessary.[11]

Protocol for QuEChERS Extraction:

• Sample Homogenization and Hydration: Homogenize the sample (e.g., 10g of soil or food). For dry samples, add a specific amount of water to ensure efficient extraction.[11][12]

• Extraction and Partitioning: Add acetonitrile to the sample in a centrifuge tube, followed by a mixture of salts (commonly magnesium sulfate and sodium acetate or citrate).[10] The acetonitrile extracts the pesticides, and the salts induce phase separation between the aqueous and organic layers. The choice of buffering salts is important to control the pH and ensure the stability of pH-dependent compounds.[11]

• Centrifugation: Shake the tube vigorously and then centrifuge to separate the layers.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Take an aliquot of the acetonitrile supernatant and transfer it to a dSPE tube containing a mixture of sorbents. For the analysis of acidic pesticides, it is crucial to avoid basic sorbents like Primary Secondary Amine (PSA), which would retain the analytes of interest.[11] Instead, a cleanup step with C18 and magnesium sulfate is often sufficient. For highly pigmented samples, graphitized carbon black (GCB) can be used, but care must be taken as it can also adsorb some planar pesticides.[11]

• Centrifugation and Analysis: Shake and centrifuge the dSPE tube. The cleaned-up supernatant can then be directly analyzed by HPLC-MS/MS or diluted with mobile phase prior to injection.

Caption: QuEChERS Workflow for Phenoxyacetic Acid Analysis.

HPLC-MS/MS Instrumental Analysis

The instrumental analysis is the core of the quantification process. The parameters for both the HPLC and the mass spectrometer must be carefully optimized to achieve the desired sensitivity and selectivity.

Caption: Schematic of the HPLC-MS/MS Analytical Workflow.

High-Performance Liquid Chromatography (HPLC) Conditions

A typical HPLC setup for the analysis of phenoxyacetic acids is as follows:

Parameter	Recommended Setting	Rationale
Analytical Column	C18, 100 mm x 2.1 mm, <3 µm particle size	Provides good retention and separation for these moderately non-polar compounds.[9][13]
Mobile Phase A	Water with 0.01-0.1% Formic Acid	The acid ensures the analytes are protonated for better retention and peak shape.[3][4]
Mobile Phase B	Acetonitrile or Methanol with 0.01-0.1% Formic Acid	Organic solvent to elute the analytes from the column.
Gradient Elution	A typical gradient would start with a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B over several minutes.	Allows for the separation of compounds with a range of polarities.
Flow Rate	0.2 - 0.4 mL/min	Compatible with standard ESI sources.
Column Temperature	30 - 40 °C	Ensures reproducible retention times.
Injection Volume	5 - 20 µL	A smaller injection volume can minimize matrix effects.

Tandem Mass Spectrometry (MS/MS) Conditions

The mass spectrometer should be operated in negative ion ESI mode. The following table provides example MRM transitions for some common phenoxyacetic acids. It is crucial to optimize these parameters on the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
2,4-D	219.0	161.0	20-30	10-20
MCPA	199.0	141.0	20-30	10-20
2,4,5-T	252.9	195.0	25-35	15-25
Mecoprop (MCPP)	213.0	141.0	20-30	10-20
Dichlorprop	233.0	161.0	20-30	10-20

Note: The optimal cone voltage and collision energy are instrument-dependent and should be determined empirically.[14]

Data Analysis, Quality Control, and Method Validation

Calibration: Quantification is typically performed using an external calibration curve prepared in a matrix that closely matches the samples, or by using matrix-matched standards to compensate for matrix effects.[3] The use of isotopically labeled internal standards is highly recommended to improve the accuracy and precision of the method.

Method Validation: The analytical method should be validated according to recognized guidelines, such as those from SANCO/10232/2006.[3] Key validation parameters include:

• Linearity: The range over which the detector response is proportional to the analyte concentration.

• Accuracy (Recovery): The closeness of the measured value to the true value, typically assessed by analyzing spiked samples at different concentration levels. Recoveries between 70% and 120% are generally considered acceptable.[3]

• Precision (Repeatability and Reproducibility): The degree of agreement among individual measurements, expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively. The LOQ should be at or below the relevant regulatory limits.[3][4]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape	Inappropriate mobile phase pH; Column degradation.	Ensure sufficient acid in the mobile phase; Replace the column.
Low Sensitivity	Inefficient ionization; Poor sample cleanup.	Optimize ESI source parameters; Improve the sample preparation method to reduce matrix suppression.
Inconsistent Retention Times	Leaks in the HPLC system; Inconsistent mobile phase composition.	Check for leaks; Ensure proper mobile phase preparation and mixing.
High Background Noise	Contaminated mobile phase or HPLC system.	Use high-purity solvents; Flush the system.

Conclusion

The HPLC-MS/MS method detailed in this application note provides a robust and sensitive approach for the analysis of phenoxyacetic acid herbicides in various environmental matrices. By understanding the chemical principles behind each step of the process, from sample preparation to instrumental analysis, researchers can confidently implement and adapt this methodology to meet their specific analytical needs. The combination of efficient extraction techniques like SPE and QuEChERS with the high selectivity of tandem mass spectrometry ensures accurate and reliable data that can be used to monitor the environmental fate of these important herbicides and ensure compliance with regulatory standards.

References

• Burrows, J., et al. (2014). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. Molecules, 19(12), 20628-20647. [Link]

• Li, Y., et al. (2019). Solid-phase extraction of phenoxyacetic acid herbicides in complex samples with a zirconium(IV)-based metal-organic framework. Journal of Separation Science, 42(12), 2136-2144. [Link]

• Nizioł, J., et al. (2022). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. International Journal of Molecular Sciences, 23(7), 3891. [Link]

• Burrows, J., et al. (2014). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. Molecules, 19(12), 20628-20647. [Link]

• Majzik-Solymos, E., et al. (2001). SPE-LC-MS-MS determination of phenoxy acid herbicides in surface and ground water. Journal of Agricultural and Food Chemistry, 49(4), 1698-1702. [Link]

• Wikipedia. (n.d.). Phenoxy herbicide. [Link]

• Goerlitz, D. F., & Lamar, W. L. (1967). Determination of Phenoxy Acid Herbicides in Water By Electron-Capture and Microcoulometric Gas Chromatography. U.S. Geological Survey Water-Supply Paper 1817-C. [Link]

• Wikipedia. (n.d.). Phenoxyacetic acid. [Link]

• Suzuki, T., & Watanabe, S. (1991). Screening method for phenoxy acid herbicides in ground water by high-performance liquid chromatography of 9-anthryldiazomethane derivatives and fluorescence detection. Journal of Chromatography A, 541, 359-366. [Link]

• Waters Corporation. (n.d.). Direct Quantification of Acidic Herbicides in Drinking Water Samples Using Ultra-Sensitive UPLC/MS/MS Analysis. Waters Application Note. [Link]

• Agilent Technologies. (n.d.). Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. Agilent Application Note. [Link]

• Encyclopedia.pub. (2023). Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. [Link]

• ResearchGate. (2014). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. [Link]

• ResearchGate. (n.d.). Physical and chemical properties of phenoxyacetic acid herbicides. [Link]

• EURL-Pesticides. (2014). Analysis of Phenoxyalkanoic Acids in Milk using QuEChERS method and LC-MS/MS. [Link]

• QuEChERS.com. (n.d.). About the method. [Link]

• Chamkasem, N., & Woudneh, M. B. (2017). Development of a QuEChERS-Based Method for the Simultaneous Determination of Acidic Pesticides, Their Esters, and Conjugates Following Alkaline Hydrolysis. Journal of Agricultural and Food Chemistry, 65(4), 891-899. [Link]

• eConference.io. (n.d.). Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. [Link]

• Waters Corporation. (n.d.). Direct Quantification of Acidic Herbicides in Drinking Water Samples Using Ultra-Sensitive UPLC/MS/MS Analysis. [Link]

• ResearchGate. (n.d.). Development of a Solid-Phase Extraction Method for Phenoxy Acids and Bentazone in Water and Comparison to a Liquid−Liquid Extraction Method. [Link]

• Restek. (n.d.). QuEChERS Methodology: AOAC Method. [Link]

Sources

• 1. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. waters.com [waters.com]
• 6. agilent.com [agilent.com]
• 7. Phenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 8. obrnutafaza.hr [obrnutafaza.hr]
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• 10. eurl-pesticides.eu [eurl-pesticides.eu]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 14. researchgate.net [researchgate.net]

gas chromatography methods for halogenated organic compounds

Application Note & Protocol Guide

Introduction: The Halogen Challenge

Halogenated Organic Compounds (HOCs)—containing fluorine, chlorine, bromine, or iodine—are ubiquitous in pharmaceutical intermediates, pesticides, and disinfection byproducts. While chemically diverse, they share critical analytical challenges: high electronegativity, thermal lability (in some species), and strict regulatory limits (often ppb-level).

This guide moves beyond basic "cookbook" methods. It provides a decision-making framework and two validated protocols (Volatile and Semi-Volatile) designed to ensure data integrity and sensitivity.

Method Development Strategy

Selecting the correct sample introduction and detection method is the first critical step. Do not default to a single method; use the physicochemical properties of your analyte to drive the workflow.

Decision Matrix: Workflow Selection

The following logic tree guides the selection of Sample Introduction (Headspace vs. Liquid Injection) and Detection (MS vs. ECD) based on boiling point (BP) and required sensitivity.

Figure 1: Strategic decision tree for HOC method development. Selects path based on volatility and sensitivity requirements.

Protocol 1: Volatile Halocarbons (Headspace-GC)

Target Analytes: Chloroform, Methylene Chloride, Trichloroethylene, Freons. Basis: Adapted from USP <467> and EPA Method 8260 [1, 2].

Principles & Causality

• Headspace (HS): Used to eliminate non-volatile matrix interferences (salts, proteins, polymers) which foul the inlet.

• Salting Out: Adding high concentrations of salt (e.g., Na₂SO₄) to the aqueous sample increases the partition coefficient (

  ), forcing hydrophobic halocarbons into the gas phase, thereby increasing sensitivity.

• Column Choice: A 6% Cyanopropylphenyl phase (e.g., DB-624) is critical. The cyano-dipole interaction separates volatile halogens that co-elute on non-polar columns.

Instrumentation Setup

Parameter	Setting	Rationale
Inlet	Split (1:10 to 1:50)	Prevents column overload; maintains peak shape for early eluters.
Liner	1mm or 2mm Straight	Minimizes residence time; reduces band broadening.
Column	DB-624 / ZB-624 (30m x 0.25mm x 1.4µm)	Thick film (1.4µm) is required to retain highly volatile gases (e.g., chloromethane) at 35°C.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimal linear velocity for resolution.
Detector	MS (SIM Mode) or ECD	MS: Use SIM for specific ions (e.g., m/z 83, 85 for Chloroform) to reduce noise.

Step-by-Step Procedure

• Sample Preparation:

  • Transfer 10.0 mL of sample into a 20 mL headspace vial.

  • Crucial Step: Add 2.0 g of anhydrous Na₂SO₄ (Salting out).

  • Seal immediately with a PTFE-lined silicone septum and crimp cap.

• Headspace Incubation:

  • Temperature: 80°C (Balance between sensitivity and pressure safety).

  • Equilibration Time: 30 minutes (Ensure

    equilibrium is reached).

  • Agitation: High (500 rpm) to accelerate mass transfer.

• GC Gradient:

  • Hold 35°C for 5 min (Trap volatiles).

  • Ramp 10°C/min to 240°C.

  • Hold 2 min.

• System Suitability (Pass Criteria):

  • Resolution (

    ) between critical pair (e.g., Methylene Chloride / Trans-1,2-Dichloroethene) > 1.5.

  • Tail Factor (T) < 1.5 (Halogens interact with active sites; tailing indicates liner activity).

Protocol 2: Semi-Volatile Halocarbons (Liquid Injection GC-ECD)

Target Analytes: Chlorinated Pesticides, Halo-pharmaceutical intermediates, PCBs. Basis: Grounded in EPA Method 8081B and EPA 551.1 [3, 4].

Principles & Causality

• Electron Capture Detector (ECD): The ECD contains a radioactive source (

  Ni) that emits -particles, creating a standing current.[1][2] Electronegative halogens capture these electrons, reducing the current.[3]

  • Note: ECD is non-destructive but highly sensitive to oxygen and water. High-purity gases are non-negotiable.

• Solvent Exchange: Halogenated solvents (DCM, Chloroform) cannot be used as they will saturate the ECD. Samples must be exchanged into Hexane or Isooctane.

ECD Mechanism Visualization

Understanding the ECD is vital for troubleshooting.

Figure 2: Mechanism of Electron Capture Detection. The capture of electrons by the halogen reduces the standing background current.[1][3][4]

Instrumentation Setup

Parameter	Setting	Rationale
Inlet	Splitless (Purge on @ 0.75 min)	Maximizes sensitivity for trace analysis.
Liner	Single Taper with Wool (Deactivated)	Wool wipes needle tip; deactivation prevents degradation of labile halides.
Column	DB-5ms / Rtx-5 (30m x 0.25mm x 0.25µm)	Low bleed essential for ECD. Non-polar phase separates by boiling point.
Carrier Gas	Helium or Hydrogen	Hydrogen provides faster separations but requires safety protocols.
Detector	micro-ECD	Temp: 300°C (Prevents condensation of high-boilers).
Makeup Gas	Nitrogen (Ultra High Purity) @ 30-60 mL/min	Essential. N₂ is the ionization medium. Flow rate affects sensitivity (lower flow = higher sensitivity but smaller linear range).

Step-by-Step Procedure

• Extraction (Liquid-Liquid):

  • Extract aqueous sample with Isooctane or Hexane .

  • Do not use Dichloromethane (DCM).

  • Dry extract over acidified Na₂SO₄ to remove all moisture (Water damages ECD).

• Injection:

  • Inject 1.0 µL in Splitless mode.

  • Inlet Temp: 250°C.

• GC Gradient:

  • Start 60°C (1 min).

  • Ramp 20°C/min to 180°C.

  • Ramp 5°C/min to 300°C.

  • Hold 3 min.

• Calibration:

  • External Standard method.

  • Linearity is limited on ECD (

    to range). If sample > calibration curve, dilute.[5] Do not extrapolate.

Troubleshooting & Self-Validation

Trustworthiness relies on recognizing failure modes.

Symptom	Probable Cause	Corrective Action
High Baseline (ECD)	Gas Contamination (O₂/H₂O)	Install moisture/oxygen traps. Check for leaks. Bake out detector at 320°C.
Negative Peaks	Contaminated Carrier Gas	ECD response to hydrocarbons can be negative if makeup gas is impure.
Tailing Peaks	Active Sites in Liner	Replace liner. Halogens are highly reactive with silanols. Use "Ultra Inert" consumables.
Ghost Peaks	Carryover	Halogenated compounds stick to cold spots. Bake inlet and column.

References

• USP <467> Residual Solvents. United States Pharmacopeia. Link

• EPA Method 8260D. Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). US Environmental Protection Agency.[6][7][8] Link

• EPA Method 8081B. Organochlorine Pesticides by Gas Chromatography. US Environmental Protection Agency.[6][7][8] Link

• EPA Method 551.1. Determination of Chlorination Disinfection Byproducts, Chlorinated Solvents, and Halogenated Pesticides/Herbicides in Drinking Water by Liquid-Liquid Extraction and Gas Chromatography with Electron-Capture Detection. US Environmental Protection Agency.[6][7][8] Link

• Agilent Technologies. Analysis of Halogenated Hydrocarbons in Drinking Water (Application Note). Link

• Restek Corporation. A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. ECD guide | SCION Instruments [scioninstruments.com]
• 3. ECD: Electron Capture Detector - ECD: Electron Capture Detector - Chromedia [chromedia.org]
• 4. Electron capture detector - Wikipedia [en.wikipedia.org]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. policycommons.net [policycommons.net]

The Pivotal Role of 2-(2-Chloro-6-fluorophenoxy)acetic Acid as a Versatile Chemical Intermediate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Synthetic Building Block

In the landscape of modern organic synthesis, particularly within pharmaceutical and agrochemical research, the strategic use of halogenated aromatic compounds is paramount. The presence of halogen substituents can profoundly influence a molecule's physicochemical properties, metabolic stability, and biological activity. 2-(2-Chloro-6-fluorophenoxy)acetic acid is a prime example of a highly functionalized and versatile chemical intermediate. Its unique substitution pattern—a chloro and a fluoro group ortho to the phenoxyacetic acid moiety—imparts distinct reactivity and steric properties, making it a valuable precursor for a diverse range of complex target molecules.

This guide provides a comprehensive overview of the synthesis and utility of 2-(2-Chloro-6-fluorophenoxy)acetic acid. We will delve into a detailed, field-proven protocol for its preparation via the Williamson ether synthesis. Subsequently, we will explore its application as a chemical intermediate by providing robust protocols for its conversion into esters and amides, key functional groups in a multitude of bioactive compounds.

Core Synthesis: Preparation of 2-(2-Chloro-6-fluorophenoxy)acetic Acid

The most direct and industrially scalable method for the synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic acid is the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a haloacetate by a phenoxide. In this case, 2-chloro-6-fluorophenol is deprotonated with a suitable base to form the corresponding phenoxide, which then displaces the chloride from chloroacetic acid.

Protocol 1: Synthesis via Williamson Ether Synthesis

This protocol is adapted from established procedures for the synthesis of phenoxyacetic acids.[1][2][3]

Reaction Scheme:

Caption: Williamson Ether Synthesis of the target compound.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Chloro-6-fluorophenol	146.55	14.65 g	0.10
Chloroacetic acid	94.50	9.45 g	0.10
Sodium hydroxide	40.00	8.00 g	0.20
Deionized water	18.02	100 mL	-
Diethyl ether	74.12	As needed	-
6 M Hydrochloric acid	36.46	As needed	-
Saturated sodium bicarbonate solution	-	As needed	-
Anhydrous sodium sulfate	142.04	As needed	-

Equipment:

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• pH paper

• Rotary evaporator

Procedure:

• Phenoxide Formation: In the 250 mL three-neck round-bottom flask, dissolve 8.00 g (0.20 mol) of sodium hydroxide in 50 mL of deionized water. To this solution, add 14.65 g (0.10 mol) of 2-chloro-6-fluorophenol. Stir the mixture at room temperature until the phenol has completely dissolved, forming the sodium 2-chloro-6-fluorophenoxide solution.

• Addition of Chloroacetic Acid: In a separate beaker, dissolve 9.45 g (0.10 mol) of chloroacetic acid in 50 mL of deionized water. Slowly add this solution to the phenoxide solution in the round-bottom flask.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Acidification: After the reaction is complete, cool the mixture to room temperature. Transfer the reaction mixture to a 250 mL beaker and carefully acidify with 6 M hydrochloric acid until the pH is approximately 2 (test with pH paper). A precipitate of 2-(2-Chloro-6-fluorophenoxy)acetic acid should form.

• Extraction: Transfer the acidified mixture to a 250 mL separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with water (2 x 50 mL) and then with a saturated sodium bicarbonate solution (2 x 30 mL) to remove any unreacted starting materials.

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene.

Application as a Chemical Intermediate

The carboxylic acid functionality of 2-(2-Chloro-6-fluorophenoxy)acetic acid is a versatile handle for further chemical transformations. Esterification and amidation are two of the most common and important reactions it undergoes, leading to a wide array of derivatives with potential applications in drug discovery and materials science.

Protocol 2: Esterification of 2-(2-Chloro-6-fluorophenoxy)acetic Acid

This protocol describes a general Fischer esterification method, which is a reliable and cost-effective way to produce esters.[4][5][6][7]

Reaction Scheme:

Caption: Fischer Esterification of the target compound.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-(2-Chloro-6-fluorophenoxy)acetic acid	204.58	2.05 g	0.01
Ethanol (or other alcohol)	46.07	20 mL	Excess
Concentrated Sulfuric Acid	98.08	0.5 mL	Catalytic
Diethyl ether	74.12	As needed	-
Saturated sodium bicarbonate solution	-	As needed	-
Brine	-	As needed	-
Anhydrous magnesium sulfate	120.37	As needed	-

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 2.05 g (0.01 mol) of 2-(2-Chloro-6-fluorophenoxy)acetic acid in 20 mL of ethanol.

• Catalyst Addition: Carefully add 0.5 mL of concentrated sulfuric acid to the solution while stirring.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The reaction can be monitored by TLC.

• Work-up: Cool the reaction mixture to room temperature and transfer it to a 100 mL separatory funnel. Add 30 mL of diethyl ether and 30 mL of water.

• Washing: Separate the layers and wash the organic layer with saturated sodium bicarbonate solution (2 x 20 mL) to neutralize the excess acid, followed by a wash with brine (20 mL).

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purification: The crude ester can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Protocol 3: Amide Bond Formation with an Aniline Derivative

This protocol outlines a standard procedure for amide coupling using a carbodiimide reagent, which is a mild and efficient method for forming amide bonds.[1][8][9]

Reaction Scheme:

Caption: Amide coupling reaction of the target compound.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-(2-Chloro-6-fluorophenoxy)acetic acid	204.58	2.05 g	0.01
Aniline (or substituted aniline)	93.13	0.93 g	0.01
N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)	191.70	2.11 g	0.011
N,N-Diisopropylethylamine (DIPEA)	129.24	2.2 mL	0.013
Dichloromethane (DCM)	84.93	50 mL	-
1 M Hydrochloric acid	36.46	As needed	-
Saturated sodium bicarbonate solution	-	As needed	-
Brine	-	As needed	-
Anhydrous sodium sulfate	142.04	As needed	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 2.05 g (0.01 mol) of 2-(2-Chloro-6-fluorophenoxy)acetic acid and 0.93 g (0.01 mol) of aniline in 50 mL of dichloromethane.

• Reagent Addition: To the stirred solution, add 2.11 g (0.011 mol) of EDC followed by 2.2 mL (0.013 mol) of DIPEA.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Dilute the reaction mixture with 50 mL of DCM and transfer to a separatory funnel.

• Washing: Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (30 mL).

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude amide can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent.

Conclusion: A Gateway to Novel Chemical Entities

2-(2-Chloro-6-fluorophenoxy)acetic acid stands out as a strategically important intermediate in synthetic chemistry. Its preparation via the robust Williamson ether synthesis is straightforward, and its carboxylic acid group provides a reliable anchor for diversification through esterification, amidation, and other transformations. The protocols detailed herein offer a solid foundation for researchers to utilize this valuable building block in the synthesis of novel pharmaceuticals, agrochemicals, and functional materials. The unique electronic and steric properties conferred by the chloro and fluoro substituents make it a compelling starting point for the exploration of new chemical space.

References

• Novartis. Lumiracoxib. New Drug Approvals. [Link]

• Williamson Ether Synthesis. University of Missouri-St. Louis. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.

• Williamson ether synthesis. Wikipedia. [Link]

• The Fischer Esterification. University of Colorado Boulder. [Link]

• Lumiracoxib. Wikipedia. [Link]

• Fischer Esterification-Typical Procedures. OperaChem. [Link]

• Hassner, A., & Stumer, C. (2002). Organic Syntheses Based on Name Reactions. Elsevier.
• Method for producing ester of 2, 4-dichlorphenoxyacetic acid.
• Prepn process of 2-fluoro-6-chlorophenol.

• Acid to Ester - Common Conditions. Organic Chemistry Data. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• Process for the preparation of 2-chloro and 2,6-dichloroanilines.
• T. D. Penning, et al. (2004). Preclinical pharmacology of lumiracoxib: a novel selective inhibitor of cyclooxygenase-2. British Journal of Pharmacology, 143(3), 324-334.

• S. Patil, et al. (2021). Direct amidation of aniline and its derivatives with acetic acid catalyzed by sulfated TiO2/SnO2 nanocomposite as a green heterogeneous catalyst for direct amide formation reaction. ResearchGate. [Link]

• R. J. Gierse, et al. (2005). Molecular Determinants for the Selective Inhibition of Cyclooxygenase-2 by Lumiracoxib. Journal of Biological Chemistry, 280(14), 14064-14073.

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• T. Morimoto, et al. (2016). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes.

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Application Notes &amp; Protocols: A Strategic Guide to the Development of Novel Bioactive Compounds from 2-(2-Chloro-6-fluorophenoxy)acetic Acid

Abstract: This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic derivatization of 2-(2-Chloro-6-fluorophenoxy)acetic acid. This readily available scaffold serves as an excellent starting point for the exploration of new chemical space. We present detailed protocols for the synthesis of diverse compound libraries—including amides, esters, and carboxylic acid bioisosteres—and outline robust in vitro screening cascades for the preliminary assessment of their anti-inflammatory and anticancer activities. The methodologies are designed to be self-validating, with an emphasis on the causal relationship between strategic choices and experimental outcomes, ensuring both scientific rigor and practical applicability in a drug discovery setting.

Introduction: The Strategic Value of the Phenoxyacetic Acid Scaffold

The phenoxyacetic acid moiety is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of pharmacological activities, including anti-inflammatory, antibacterial, and antihypertensive effects.[1] The parent compound, 2-(2-Chloro-6-fluorophenoxy)acetic acid, presents an attractive starting point for a discovery program due to its synthetic accessibility and the presence of a key functional handle—the carboxylic acid—which is amenable to a variety of chemical transformations.

The substituents on the phenyl ring (a chloro and a fluoro group) provide metabolic stability and modulate the electronic properties of the molecule. The primary objective of this guide is to leverage the carboxylic acid group to generate novel chemical entities and to provide standardized protocols for their initial biological evaluation.

Synthetic Strategies and Derivatization Protocols

The carboxylic acid is the most versatile functional group on the starting material, allowing for three primary diversification strategies: amide formation, esterification, and bioisosteric replacement. Each strategy allows for the systematic modification of physicochemical properties such as lipophilicity, hydrogen bonding capacity, and metabolic stability.

Strategy 1: Amide Library Synthesis

Rationale: The conversion of a carboxylic acid to an amide is a cornerstone of medicinal chemistry. This transformation replaces an ionizable acidic proton with a functional group capable of acting as both a hydrogen bond donor and acceptor. This allows for new interactions with biological targets and significantly alters the compound's polarity, solubility, and cell permeability. A diverse library of amines can be used to systematically probe structure-activity relationships (SAR).

Protocol 2.1.1: EDC/HOBt Mediated Amide Coupling This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the carboxylic acid, forming a reactive O-acylisourea intermediate.[2] Hydroxybenzotriazole (HOBt) is used as an additive to prevent side reactions and improve coupling efficiency, particularly in cases involving sterically hindered or electron-deficient amines.[3]

Materials:

• 2-(2-Chloro-6-fluorophenoxy)acetic acid

• Amine of choice (e.g., aniline, benzylamine)

• EDC Hydrochloride

• HOBt (1-Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 2-(2-Chloro-6-fluorophenoxy)acetic acid (1.0 eq).

• Dissolve the acid in anhydrous DMF.

• Add the amine of choice (1.1 eq), HOBt (1.2 eq), and DIPEA (2.5 eq). Stir the solution at room temperature for 10 minutes.

• Cool the reaction mixture to 0°C in an ice bath.

• Add EDC hydrochloride (1.2 eq) portion-wise over 5 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Reactions are typically complete within 4-16 hours.[4]

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aq. NaHCO₃ (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography on silica gel using an appropriate solvent system (e.g., ethyl acetate/hexanes gradient) to yield the pure amide.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and HPLC.[5][6]

Strategy 2: Ester Synthesis

Rationale: Esterification is another fundamental derivatization that masks the acidic nature of the carboxylic acid. Esters are generally more lipophilic than their parent acids, which can enhance membrane permeability. This strategy is frequently employed to create prodrugs, which can be hydrolyzed in vivo by esterase enzymes to release the active carboxylic acid.

Protocol 2.2.1: (BOC)₂O-Mediated Esterification This method provides a mild and efficient alternative to classic Fischer esterification, avoiding the harsh acidic conditions that could be detrimental to sensitive substrates.[7] Di-tert-butyl dicarbonate ((BOC)₂O) in the presence of a catalytic amount of 4-Dimethylaminopyridine (DMAP) activates the carboxylic acid for reaction with an alcohol. A key advantage is that the byproducts, t-butanol and CO₂, are volatile and easily removed.[7]

Materials:

• 2-(2-Chloro-6-fluorophenoxy)acetic acid

• Alcohol of choice (e.g., benzyl alcohol, ethanol)

• Di-tert-butyl dicarbonate ((BOC)₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous nitromethane or DCM

• Ethyl acetate (EtOAc)

• 2 M Hydrochloric acid (HCl)

Step-by-Step Procedure:

• In a dried flask, combine 2-(2-Chloro-6-fluorophenoxy)acetic acid (1.0 eq), the alcohol of choice (1.0-1.2 eq), (BOC)₂O (1.3 eq), and DMAP (0.05 eq).[7]

• Add the anhydrous solvent (e.g., nitromethane) via syringe and stir the mixture.

• Gently heat the reaction to 50°C. Monitor for complete conversion by TLC.

• Once the starting material is consumed, cool the reaction to room temperature.

• Dilute the mixture with EtOAc and wash consecutively with 2 M HCl, saturated aq. NaHCO₃, water, and brine.[7]

• Dry the organic phase with anhydrous MgSO₄, filter, and remove the solvent in vacuo.

• The resulting crude ester is often of high purity, but can be further purified by flash chromatography if necessary.

• Validation: Characterize the product by NMR, MS, and HPLC to confirm identity and purity >95%.[8]

Strategy 3: Bioisosteric Replacement

Rationale: Bioisosteric replacement is a sophisticated strategy used to address liabilities associated with a particular functional group while retaining its essential biological activity.[9][10] Carboxylic acids, while often crucial for binding to a target, can lead to poor permeability and rapid metabolism via acyl glucuronidation.[11] Replacing the carboxylic acid with a bioisostere, such as a tetrazole, can mimic its acidic and hydrogen-bonding properties while improving its drug-like characteristics.[12] Tetrazoles are prominent replacements for carboxylic acids in marketed drugs.[12]

Protocol 2.3.1: One-Pot Synthesis of a Tetrazole Bioisostere This protocol outlines a modern approach for the direct conversion of a carboxylic acid to a 5-substituted-1H-tetrazole, potentially via a decarboxylative cyanation followed by cycloaddition.[12]

Materials:

• 2-(2-Chloro-6-fluorophenoxy)acetic acid derivative (amide or other activated form)

• Phosphorus pentachloride (PCl₅) or similar dehydrating agent

• Sodium azide (NaN₃)

• Ammonium chloride (NH₄Cl)

• Anhydrous DMF

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

Step-by-Step Procedure: Note: This is a representative multi-step sequence often required for this transformation. Direct one-pot methods from acids are emerging but may require specialized catalysts.[12]

• Step A: Amide Formation. First, convert the starting acid to its primary amide (R-CONH₂) using standard methods (e.g., activation with thionyl chloride followed by reaction with ammonia).

• Step B: Dehydration to Nitrile. To the primary amide (1.0 eq) in a suitable solvent, add a dehydrating agent (e.g., PCl₅, 1.1 eq) at 0°C and stir until the conversion to the nitrile is complete (monitor by TLC/GC-MS).

• Step C: Azide Cycloaddition. To the crude nitrile (1.0 eq) in anhydrous DMF, add sodium azide (1.5 eq) and ammonium chloride (1.5 eq).

• Heat the reaction mixture to 100-120°C and stir for 12-24 hours. Caution: Sodium azide is highly toxic and potentially explosive. Handle with extreme care.

• Cool the reaction to room temperature and carefully acidify with HCl to pH ~2-3. This protonates the tetrazole.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate.

• Purify the crude tetrazole by recrystallization or column chromatography.

• Validation: Comprehensive characterization via NMR, MS, and IR (to confirm the disappearance of the nitrile peak and appearance of tetrazole-related signals) is critical.

Biological Screening Cascade

Once a library of novel compounds has been synthesized and characterized, the next step is to assess their biological activity. A tiered screening approach is efficient, starting with broad, high-throughput in vitro assays to identify initial "hits."

Protocol: In Vitro Anti-Inflammatory Screening

Rationale: Chronic inflammation is implicated in numerous diseases. A well-established method to screen for anti-inflammatory potential is to measure the inhibition of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α), from activated immune cells.[13][14] The human monocytic cell line, THP-1, can be differentiated into macrophage-like cells that produce TNF-α upon stimulation with lipopolysaccharide (LPS), providing a robust and reproducible model system.[15]

Protocol 3.1.1: Inhibition of LPS-Induced TNF-α in THP-1 Cells

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/well.

  • Induce differentiation into macrophage-like cells by adding Phorbol 12-myristate 13-acetate (PMA) to a final concentration of 100 ng/mL and incubate for 48 hours.

  • After incubation, remove the PMA-containing medium and wash the adherent cells gently with sterile PBS. Add fresh, serum-free medium and rest the cells for 24 hours.

• Compound Treatment and Stimulation:

  • Prepare stock solutions of test compounds in DMSO. Create serial dilutions in culture medium to achieve final desired concentrations (e.g., 0.1, 1, 10, 50 µM). Ensure the final DMSO concentration is ≤0.5%.

  • Add the diluted compounds to the appropriate wells and pre-incubate for 1 hour at 37°C.

  • Stimulate the cells by adding LPS to a final concentration of 100 ng/mL to all wells except the vehicle control.

  • Incubate the plate for 4-6 hours at 37°C.[15]

• Quantification of TNF-α:

  • After incubation, centrifuge the plate to pellet any detached cells.

  • Carefully collect the cell culture supernatant.

  • Quantify the amount of TNF-α in the supernatant using a commercially available ELISA (Enzyme-Linked Immunosorbent Assay) kit, following the manufacturer’s instructions.

• Data Analysis:

  • Calculate the percentage inhibition of TNF-α release for each compound concentration relative to the LPS-stimulated control.

  • Plot the percentage inhibition against the compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of the TNF-α release) using non-linear regression analysis.

Table 1: Example Data Presentation for Anti-Inflammatory Screening

Compound ID	Structure Modification	IC₅₀ (µM) for TNF-α Inhibition
Control	Dexamethasone	0.05
SM-01	Starting Material	> 100
AMD-05	Benzylamide	12.5
EST-02	Ethyl Ester	45.8

| TET-01 | Tetrazole Bioisostere| 8.2 |

Protocol: In Vitro Anticancer Screening

Rationale: The initial step in discovering novel anticancer agents is often a broad cytotoxicity screen against a panel of human cancer cell lines.[16][17] This helps identify compounds that interfere with cell growth and viability and can reveal patterns of activity, suggesting potential mechanisms of action.[18] Assays like the CellTiter-Glo® Luminescent Cell Viability Assay are rapid, sensitive, and well-suited for high-throughput screening.[18][19]

Protocol 3.2.1: High-Throughput Cell Viability Assay

• Cell Seeding:

  • Use a panel of human cancer cell lines (e.g., MCF-7 (breast), HCT-116 (colon), A549 (lung)).

  • Seed the cells into a 96-well, opaque-walled plate at a predetermined optimal density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the appropriate cell culture medium.

  • Add the compounds to the cells over a range of concentrations (e.g., 0.01 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plates for 72 hours at 37°C in a humidified CO₂ incubator.

• Viability Measurement (CellTiter-Glo®):

  • Remove the plates from the incubator and allow them to equilibrate to room temperature for 30 minutes.

  • Add an amount of CellTiter-Glo® reagent equal to the volume of media in the well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • The luminescent signal is proportional to the amount of ATP present, which is an indicator of metabolically active, viable cells.

  • Calculate the percentage of cell growth inhibition for each concentration relative to the vehicle control.

  • Determine the GI₅₀ (concentration causing 50% growth inhibition) for each compound against each cell line.

Table 2: Example Data Presentation for Anticancer Screening | Compound ID | GI₅₀ (µM) vs. MCF-7 | GI₅₀ (µM) vs. HCT-116 | GI₅₀ (µM) vs. A549 | | :---------- | :----------------- | :-------------------- | :----------------- | | Control | Doxorubicin | 0.08 | 0.05 | 0.12 | | SM-01 | > 100 | > 100 | > 100 | | AMD-12 | 4-chloroanilide | 5.6 | 8.1 | 15.2 | | EST-08 | Phenethyl ester | 22.4 | 35.7 | > 50 | | TET-01 | Tetrazole Bioisostere| 2.1 | 4.5 | 9.8 |

Conclusion

This guide provides a structured and scientifically grounded framework for the synthesis and initial biological evaluation of novel compounds derived from 2-(2-Chloro-6-fluorophenoxy)acetic acid. By employing diverse synthetic strategies—from fundamental amide and ester formations to advanced bioisosteric replacements—researchers can efficiently generate libraries with varied physicochemical properties. The subsequent application of robust, cell-based screening protocols for anti-inflammatory and anticancer activity enables the rapid identification of promising hit compounds. This integrated approach of rational synthesis and systematic screening is fundamental to modern drug discovery and provides a clear path for advancing lead candidates through the development pipeline.

References

• Title: Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents Source: PMC URL
• Title: A Convenient Protocol for the Esterification of Carboxylic Acids with Alcohols in the Presence of di-t-Butyl Dicarbonate Source: SYNLETT URL
• Title: In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines Source: PubMed URL
• Title: Development of an In Vitro Screening Assay to Test the Antiinflammatory Properties of Dietary Supplements and Pharmacologic Agents Source: Clinical Chemistry, Oxford Academic URL
• Title: Bioisoteres for carboxylic acids: From ionized isosteres to novel unionized replacements Source: Bioorganic & Medicinal Chemistry URL
• Title: Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides Source: WuXi AppTec URL
• Title: One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis Source: PMC URL
• Title: Bioisosteres for carboxylic acid groups Source: Hypha Discovery URL
• Title: In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification Source: Noble Life Sciences URL
• Title: In Vitro and In Vivo Approaches for Screening the Potential of Anticancer Agents: A Review Source: Current Drug Discovery Technologies URL
• Title: Carboxylic Acid (Bio)
• Title: Application Notes and Protocols for Evaluating Anti-Inflammatory Properties of Novel Compounds Source: Benchchem URL
• Title: Amide Synthesis Source: Fisher Scientific URL
• Title: In Vitro Bioassay Techniques for Anticancer Drug Discovery and Development Source: Routledge URL
• Title: Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents Source: ACS Omega URL
• Title: Esterification of Carboxylic Acids with Source: Organic Syntheses Procedure URL
• Title: Development of an in vitro screening assay to test the antiinflammatory properties of dietary supplements and pharmacologic agents Source: PubMed URL
• Title: Amide coupling Protocol for Amino PEG Source: AxisPharm URL
• Title: Amides from Carboxylic Acids-DCC and EDC Coupling Source: Chemistry Steps URL
• Title: Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions Source: Master Organic Chemistry URL
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• Title: Amide coupling reaction in medicinal chemistry.
• Title: esterification - alcohols and carboxylic acids Source: Chemguide URL
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• Title: Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny Source: PubMed URL
• Title: Synthesis, characterization and biological evaluation of some 2-arylbenzoxazole acetic acid derivatives as potential anticancer agents Source: CORE URL

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Technical Notes & Optimization

Technical Support Center: Synthesis of Phenoxyacetic Acids

Topic: Troubleshooting Side Reactions in Williamson Ether Synthesis of Phenoxyacetic Acids Audience: Researchers, Process Chemists, and Drug Development Scientists Status: Active Support Guide

Introduction: The Competitive Landscape

The synthesis of phenoxyacetic acids (e.g., 2,4-D, MCPA, or drug intermediates) via the Williamson ether synthesis appears deceptively simple: a phenol reacts with a base and chloroacetic acid. However, in practice, this is a competitive kinetic system .

The reaction environment is a battlefield where your target nucleophile (phenoxide) competes directly with the solvent/base (hydroxide/water) for the electrophile (chloroacetate). Understanding this competition is the only way to secure high yields (>90%) and avoid the formation of "sticky oils" or inseparable impurities.

This guide deconstructs the side reactions that destroy yield and purity, providing mechanistic insights and self-validating protocols.

Module 1: The Primary Antagonist – Hydrolysis of Chloroacetic Acid

The most prevalent side reaction is not an organic impurity, but the destruction of your alkylating agent.

The Mechanism of Failure

In typical alkaline conditions (NaOH/KOH), the chloroacetate ion (

) is susceptible to attack by the hydroxide ion ( ). This converts your reagent into glycolic acid , which is water-soluble and difficult to separate from the aqueous waste, but its formation consumes the base required for the phenol coupling.

• Main Reaction (Desired):

• Side Reaction (Parasitic):

Kinetic Insight

Both reactions are second-order.[1][2] However, the activation energy for the hydrolysis of chloroacetic acid is approximately 103 kJ/mol [1].[2] While high temperatures increase the rate of both reactions, they disproportionately favor the hydrolysis if the concentration of

is too high relative to the phenoxide.

Visualization: Competing Pathways

The following diagram illustrates the divergence between the desired ether synthesis and the parasitic hydrolysis pathway.

Caption: Figure 1. Kinetic competition between O-alkylation (Target) and Hydrolysis/C-alkylation (Impurities).

Module 2: Regiochemical Pitfalls (O- vs. C-Alkylation)

While O-alkylation is the standard outcome for hard electrophiles like chloroacetate, C-alkylation is a persistent risk, particularly with activated phenols (e.g., resorcinol, naphthols).

The Ambident Nucleophile Problem

Phenoxide ions are ambident nucleophiles; the negative charge is delocalized onto the ring carbons (ortho/para positions).

• O-Alkylation (Kinetic Control): Favored by polar aprotic solvents (DMF, DMSO) which leave the oxygen "naked" and reactive.[3]

• C-Alkylation (Thermodynamic/Solvent Control): Favored in protic solvents (water, alcohols) where hydrogen bonding solvates the oxygen, making the ring carbon a more accessible nucleophile [2].[4]

Diagnostic: If your product has the correct mass but the wrong melting point or NMR shifts (missing ether protons, presence of ketone-like features), you likely have C-alkylation.

Module 3: Protocol Optimization (The "Golden Standard")

To minimize hydrolysis and prevent C-alkylation, we utilize a controlled pH / Azeotropic approach rather than a "dump and stir" method.

Optimized Protocol for Phenoxyacetic Acid Synthesis

Standard Scale: 50 mmol Phenol

• Reagent Prep: Dissolve 50 mmol of Phenol in 30 mL of water containing 55 mmol NaOH (1.1 eq).

  • Checkpoint: Ensure complete dissolution. If the phenol is bulky, add minimal Ethanol.

• The "Slow Feed" (Critical Step): Heat the solution to a gentle reflux (90-100°C).

• Addition: Add a solution of Sodium Chloroacetate (60 mmol, 1.2 eq) in 15 mL water dropwise over 30-45 minutes.

  • Why? Keeping the chloroacetate concentration low relative to the phenoxide minimizes the probability of it meeting a hydroxide ion (Hydrolysis) before a phenoxide ion (Ether synthesis).

• Digestion: Reflux for 2-3 hours.

• Isolation (Self-Validating):

  • Cool to room temperature.[5]

  • Acidify with HCl to pH 1.

  • Observation: The product should precipitate as a solid. If it oils out, re-heat and cool slowly with vigorous stirring to induce crystallization.

• Purification: Recrystallize from hot water. Glycolic acid (the hydrolysis byproduct) is highly water-soluble and will remain in the mother liquor [3].

Module 4: Troubleshooting Matrix & FAQ

Use this decision tree to diagnose experimental failures.

Interactive Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Yield < 50%	Hydrolysis of Chloroacetic Acid	Increase Reagent Ratio: Use 1.5 eq of Chloroacetic acid and Base. Slow Addition: Add chloroacetate slower to favor phenoxide attack.
Product is an Oil	Impurity: Unreacted Phenol	Base Wash: Redissolve product in ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> . Phenoxyacetic acid dissolves (forms salt); Phenol does not. Extract phenol with ether.[6] Re-acidify aqueous layer.
Product is Sticky/Gummy	Impurity: Glycolic Acid	Water Wash: The byproduct (glycolic acid) is water-soluble.[2] Wash the solid thoroughly with ice-cold water.
Melting Point is Low	C-Alkylation or Polysubstitution	Check Solvent: If using pure water, switch to Acetone/K2CO3 (anhydrous conditions) to force O-alkylation.
Emulsion during Extraction	Surfactant Effect	Salting Out: Add saturated NaCl (brine). Phenoxyacetic acids have surfactant-like properties; brine disrupts the emulsion.

Visual Troubleshooting Logic

Caption: Figure 2. Decision tree for diagnosing yield and purity issues in phenoxyacetic acid synthesis.

References

• Li, W., Chang, S., Chen, X., Qi, X., & Sun, H. B. (2014).[1][2] Hydrolysis Kinetics of Chloroacetic Acid with Sodium Hydroxide Under Strong Alkaline Conditions. Asian Journal of Chemistry, 26(11), 3404-3406. Link

• PharmaXChange. (2011). Phenolates: O-alkylation and C-alkylation.[4][7][8][9] PharmaXChange.info. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (See Section on Phenolic Ethers). Link

• BenchChem. (2025).[3][10] Troubleshooting Williamson Ether Synthesis Side Reactions. BenchChem Technical Guides. Link

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. asianpubs.org [asianpubs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmaxchange.info [pharmaxchange.info]
• 5. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]
• 8. Selective nucleophilic α-C alkylation of phenols with alcohols via Ti=Cα intermediate on anatase TiO2 surface - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jk-sci.com [jk-sci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Acidic Compounds

Welcome to our dedicated support center for resolving High-Performance Liquid Chromatography (HPLC) challenges. This guide provides in-depth troubleshooting assistance for peak tailing, a common issue encountered when analyzing acidic compounds. Here, you will find frequently asked questions (FAQs) and detailed troubleshooting protocols designed for researchers, scientists, and drug development professionals to help you achieve optimal peak symmetry and reliable results in your chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified?

A1: Peak tailing is a chromatographic phenomenon where the peak is asymmetrical, with a drawn-out or sloping tail on the right side. In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape. Peak tailing is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A value greater than 1.2 is generally considered tailing, although for many assays, peaks with an As up to 1.5 may be acceptable.[1] This distortion can negatively impact the accuracy of peak integration, reduce resolution between adjacent peaks, and lead to poor reproducibility.[2][3]

Q2: What are the primary causes of peak tailing for acidic compounds?

A2: The most common cause of peak tailing is the presence of more than one mechanism for analyte retention.[1] For acidic compounds, this often involves secondary interactions with the stationary phase. Key causes include:

• Secondary Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based stationary phases can be acidic and interact with analytes.[4][5] While these interactions are more pronounced with basic compounds, they can also affect acidic compounds, particularly if the mobile phase pH is not optimized.[6]

• Mobile Phase pH Effects: The pH of the mobile phase plays a critical role in the ionization state of both the acidic analyte and the silanol groups on the stationary phase.[7][8][9] If the mobile phase pH is close to the pKa of the acidic analyte, a mixture of ionized and non-ionized forms will exist, which can lead to peak tailing.[2][7][9]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to a distorted peak shape, including tailing.[3]

• Extra-Column Effects: Issues outside of the column, such as excessive tubing length or dead volume in fittings, can cause peak broadening and tailing.[2][3]

• Column Degradation: Over time, columns can degrade, leading to a collapsed bed or blockages at the inlet frit, which can cause peak distortion.[3]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can lead to poor peak shape.[3]

Q3: How does mobile phase pH specifically affect the peak shape of acidic compounds?

A3: For an acidic analyte, the mobile phase pH determines its degree of ionization.[8][10]

• At a low pH (well below the analyte's pKa) , the acidic compound will be in its protonated, non-ionized form. This form is generally more hydrophobic and will be well-retained on a reversed-phase column, often resulting in a symmetrical peak shape.[8]

• As the pH approaches the pKa of the analyte , a mixture of ionized and non-ionized forms will be present, leading to multiple retention interactions and causing peak tailing or splitting.[7][9]

• At a high pH (well above the analyte's pKa) , the acidic compound will be in its deprotonated, ionized form. While this can lead to shorter retention times, the ionized form may interact with any residual, non-ionized silanol groups, potentially causing peak tailing.

Therefore, controlling the mobile phase pH to keep the acidic analyte in a single, non-ionized state is crucial for achieving good peak symmetry. A general guideline is to adjust the mobile phase pH to be at least 2 units below the pKa of the acidic compound.[11]

Q4: What type of HPLC column is recommended for analyzing acidic compounds to minimize peak tailing?

A4: For the analysis of acidic compounds, a C18 reversed-phase column is a common choice. To minimize peak tailing, it is highly advisable to use a modern, high-purity silica column (Type B) that is fully end-capped.[4][6] End-capping is a process that chemically derivatizes most of the residual silanol groups on the silica surface, reducing their ability to cause unwanted secondary interactions with analytes.[1][12] Columns with polar-embedded phases can also offer improved peak shape for polar acidic compounds.[2][13]

Q5: Can the injection solvent cause peak tailing?

A5: Yes, the composition of the injection solvent can significantly impact peak shape. If the injection solvent is much stronger (i.e., has a higher percentage of organic solvent) than the mobile phase, it can cause band broadening and peak distortion.[3] It is always best to dissolve the sample in the initial mobile phase whenever possible. If a stronger solvent is necessary for solubility, the injection volume should be kept as small as possible.

Systematic Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving peak tailing issues for acidic compounds.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A step-by-step workflow for troubleshooting peak tailing in HPLC.

Detailed Troubleshooting Steps

• Observe the Chromatogram:

  • If all peaks are tailing: This often points to a physical or mechanical issue in the HPLC system.[6]

    • Check for a column void or blocked frit: A sudden pressure increase or a visible channel at the column inlet are signs of a problem. Try reversing and flushing the column (if the manufacturer's instructions permit) or replacing the column inlet frit.[1]

    • Minimize extra-column volume: Ensure that the tubing connecting the injector, column, and detector is as short and narrow in diameter as possible to reduce dead volume.[2][3]

  • If only the acidic compound peak (or a few peaks) is tailing: This suggests a chemical interaction is the likely cause. Proceed to the next steps.

• Evaluate and Optimize the Mobile Phase:

  • pH Adjustment: This is the most critical parameter for acidic compounds.

    • Determine the pKa of your acidic analyte.

    • Adjust the mobile phase pH to be at least 2 pH units below the pKa of the analyte.[11] This ensures the compound is in its non-ionized form, minimizing secondary interactions.

    • Use a buffer: A buffer is essential to control and maintain a stable pH.[2][14] For LC-MS applications, use volatile buffers like formic acid or ammonium formate at concentrations typically below 10 mM.[15] For UV detection, phosphate buffers at 10-25 mM can be effective.[14][15]

  • Buffer Concentration: Increasing the buffer concentration can sometimes improve peak shape by increasing the ionic strength of the mobile phase and masking residual silanol activity.[15]

• Assess the Column:

  • Column Chemistry: If you are not already using one, switch to a modern, high-purity, end-capped C18 or C8 column. These columns have minimal residual silanol groups, significantly reducing the potential for secondary interactions.[1][16]

  • Column Age and Condition: Columns have a finite lifetime. If the column is old or has been subjected to harsh conditions, its performance may be compromised. Replace it with a new column of the same type to see if the peak shape improves.

• Check for Column Overload:

  • Reduce Sample Concentration: Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves at lower concentrations, you are likely overloading the column.

  • Reduce Injection Volume: If reducing the concentration is not feasible, try decreasing the injection volume.

• Verify Sample Solvent:

  • As a best practice, always try to dissolve your sample in the initial mobile phase. If a stronger solvent is required for solubility, ensure the injection volume is minimal.

Experimental Protocol: Mobile Phase pH Adjustment Study

This protocol outlines a systematic experiment to determine the optimal mobile phase pH for an acidic analyte exhibiting peak tailing.

Objective: To improve the peak shape of an acidic compound by adjusting the mobile phase pH to suppress its ionization.

Materials:

• HPLC system with UV or MS detector

• Reversed-phase C18 column (preferably a modern, end-capped column)

• Your acidic analyte standard

• HPLC-grade water, acetonitrile, and/or methanol

• pH meter

• Acidic modifiers/buffers (e.g., formic acid, trifluoroacetic acid, phosphate buffer)

Procedure:

• Determine the pKa: Find the pKa of your acidic analyte from literature or a database. For this example, let's assume the pKa is 4.5.

• Prepare Mobile Phases at Different pH Values:

  • Mobile Phase A (Aqueous): Prepare three different aqueous mobile phases with varying pH values.

    • pH 2.5 (pKa - 2): Add 0.1% formic acid to HPLC-grade water.

    • pH 3.5 (pKa - 1): Prepare a phosphate buffer and adjust the pH to 3.5.

    • pH 4.5 (at pKa): Prepare a phosphate buffer and adjust the pH to 4.5.

  • Mobile Phase B (Organic): Acetonitrile or methanol.

• Set Up the Chromatographic Method:

  • Use a simple isocratic or gradient method that provides reasonable retention of your analyte.

  • Equilibrate the column with the first mobile phase condition (e.g., pH 2.5) for at least 10-15 column volumes.

• Perform Injections and Analyze Data:

  • Inject your acidic analyte standard using the pH 2.5 mobile phase.

  • Record the chromatogram and calculate the Tailing Factor (Tf) for the peak of interest.

  • Repeat the equilibration and injection process for the mobile phases at pH 3.5 and pH 4.5.

• Compare the Results:

  • Create a table to compare the retention time, peak width, and tailing factor at each pH.

Mobile Phase pH	Analyte pKa	Retention Time (min)	Tailing Factor (Tf)	Peak Shape Observation
2.5	4.5	8.2	1.1	Symmetrical
3.5	4.5	7.5	1.6	Moderate Tailing
4.5	4.5	6.8	2.5	Severe Tailing

The data clearly shows that as the mobile phase pH approaches the analyte's pKa, the peak tailing becomes progressively worse. At a pH of 2.5 (2 units below the pKa), the analyte is fully protonated, resulting in a symmetrical peak with a tailing factor close to 1.0. This confirms that for this acidic compound, a low pH mobile phase is optimal for achieving good chromatography.

By following this structured troubleshooting guide and understanding the underlying chemical principles, you can effectively diagnose and resolve issues with peak tailing for acidic compounds, leading to more accurate and reliable HPLC results.

References

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?
• alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography.
• Labcompare.com. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC.
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation.
• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?
• Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool.
• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation.
• Industry news. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Peak Tailing in HPLC for Acidic Compounds.
• Axion Labs. (2022, February 15). HPLC Peak Tailing.
• LCGC. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing.
• MAC-MOD Analytical. (2025, July 29). The Two Reasons Why HPLC Peaks Tail and How to Reduce Peak Tailing.
• MAC-MOD Analytical. (n.d.). The Importance of HPLC Mobile Phase Additives & Buffers.
• ACE HPLC. (n.d.). ACE News.
• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?
• LCGC. (2018, April 9). The LCGC Blog: Do You Really Know Your Stationary-Phase Chemistry?
• ScienceDirect. (2025, August 5). Chromatographic silanol activity test procedures: The quest for a universal test.
• ChromaNik Technologies Inc. (n.d.). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II.
• ACE HPLC. (n.d.). A Guide to HPLC and LC-MS Buffer Selection.

Sources

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• 2. chromtech.com [chromtech.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. acdlabs.com [acdlabs.com]
• 6. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 7. moravek.com [moravek.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 10. veeprho.com [veeprho.com]
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• 12. chromatographyonline.com [chromatographyonline.com]
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• 16. hplc.eu [hplc.eu]

Technical Support Center: Degradation Pathways of 2-(2-Chloro-6-fluorophenoxy)acetic acid

Welcome to the technical support center for researchers investigating the degradation of 2-(2-Chloro-6-fluorophenoxy)acetic acid. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to support your experimental work. Given the limited direct literature on this specific molecule, this guide synthesizes data from structurally analogous compounds, such as 2,4-Dichlorophenoxyacetic acid (2,4-D) and various chlorophenols, to predict degradation pathways and troubleshoot common experimental hurdles.[1][2] All proposed mechanisms and protocols should be experimentally validated for your specific research context.

Section 1: Overview of Predicted Degradation Pathways

Understanding the potential degradation routes of 2-(2-Chloro-6-fluorophenoxy)acetic acid is critical for environmental fate analysis and the development of stable pharmaceutical formulations. The primary degradation mechanisms are predicted to be microbial metabolism, photodegradation, and chemical hydrolysis/oxidation.

• Microbial Degradation: This is a major route for the breakdown of phenoxyacetic acid herbicides in the environment.[3] The process is typically initiated by microbial enzymes that cleave the ether linkage or the acetic acid side chain, followed by dehalogenation and aromatic ring cleavage.[1][2]

• Photodegradation: Exposure to ultraviolet (UV) light, particularly in aqueous environments, can induce degradation.[4][5] This process often involves the generation of reactive oxygen species, such as hydroxyl radicals, which attack the aromatic ring, leading to hydroxylation and dehalogenation.[6]

• Chemical (Forced) Degradation: To assess intrinsic stability, forced degradation studies under harsh chemical conditions (acid, base, oxidation) are performed.[7][8] These studies help identify potential degradants that may form during manufacturing or long-term storage and are essential for developing stability-indicating analytical methods.[4][7]

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Microbial Degradation Experiments

Question: Why am I observing no significant degradation of 2-(2-Chloro-6-fluorophenoxy)acetic acid in my microbial culture?

Answer: Several factors could be responsible for the lack of microbial activity:

• Inappropriate Microbial Source: The microbial consortium you are using may lack the specific enzymes required for degradation. The ability to degrade halogenated aromatic compounds is not ubiquitous.[9] Consider sourcing microbes from sites previously contaminated with similar herbicides, as these populations are more likely to have adapted.[2]

• Toxicity: The concentration of the target compound may be too high, leading to toxic effects on the microbial population. The toxicity of chlorophenol compounds often increases with the number of halogen atoms.[10] We recommend running a dose-response experiment to determine the optimal, non-inhibitory concentration.

• Lack of Acclimation: Microbial communities often require a period of acclimation to induce the expression of the necessary catabolic genes. This period can range from days to several months.[10] If you are using a new culture, allow for a sufficient acclimation period by gradually increasing the concentration of the target compound.

• Nutrient or Co-substrate Limitation: The degradation of complex molecules can sometimes require a co-substrate to provide the necessary energy and carbon for the microbes.[11] Ensure your medium is not limited in essential nutrients (nitrogen, phosphorus) and consider adding a more easily metabolizable carbon source like glucose or acetate to stimulate activity.[11]

Question: How can I identify the intermediate metabolites of microbial degradation?

Answer: A combination of chromatographic and spectrometric techniques is essential for metabolite identification. High-Performance Liquid Chromatography (HPLC) with UV or Diode Array Detection (DAD) is excellent for separating and quantifying the parent compound and its primary metabolites.[12][13][14] For structural elucidation, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) are required.[14] Derivatization may be necessary for GC-MS analysis to make the acidic compounds more volatile.[12][13]

Photodegradation Studies

Question: What are the expected primary byproducts of photodegradation in an aqueous solution?

Answer: Based on studies of similar compounds, the primary photodegradation events are expected to be:

• Dehalogenation: The cleavage of the carbon-chlorine (C-Cl) and carbon-fluorine (C-F) bonds. Reductive dechlorination is a common initial step.[15]

• Hydroxylation: The addition of hydroxyl (-OH) groups to the aromatic ring, often initiated by hydroxyl radicals.[6]

• Side-Chain Cleavage: The removal of the acetic acid side chain to form 2-Chloro-6-fluorophenol. This is a common pathway for phenoxyacetic acid herbicides.[3][16]

The initial major product is likely to be 2-Chloro-6-fluorophenol , followed by further hydroxylation and dehalogenation, eventually leading to ring-opened aliphatic acids.[17]

Question: My photodegradation rate is extremely slow. How can I accelerate it?

Answer:

• Optimize Wavelength and Intensity: Ensure your light source emits at a wavelength that the compound can absorb, typically in the UV range of 300-400 nm for photolytic degradation.[4] Increasing the light intensity can also increase the degradation rate, but be mindful of potential thermal effects.

• Introduce a Photosensitizer or Catalyst: The process can be significantly enhanced by adding a photocatalyst like Titanium Dioxide (TiO₂) or by using advanced oxidation processes (AOPs) like the Photo-Fenton reaction (UV + H₂O₂ + Fe²⁺).[17][18] These methods generate a higher concentration of highly reactive hydroxyl radicals, which are potent oxidizing agents.[17]

• Control the pH: The pH of the solution can influence the degradation rate by affecting the speciation of the compound and the efficiency of radical generation.[19][20] Conduct experiments across a range of pH values (e.g., 4, 7, and 9) to find the optimum.[19]

Forced Degradation (Stress Testing)

Question: I need to generate a degradation level of 5-20% for my stability-indicating method development. How do I control the extent of degradation?

Answer: Achieving a target degradation of 5-20% requires careful optimization of stress conditions.[7] It is an iterative process.

• Start with Mild Conditions: Begin with commonly used conditions, such as 0.1 M HCl for acid hydrolysis, 0.1 M NaOH for base hydrolysis, and 3% H₂O₂ for oxidation, all at room temperature.[4][14]

• Time Sampling: Take samples at multiple time points (e.g., 2, 6, 12, 24 hours) to understand the degradation kinetics.

• Intensify if Necessary: If degradation is too slow, you can increase the stressor concentration (e.g., to 1 M HCl/NaOH), increase the temperature (e.g., to 60-70 °C), or extend the exposure time.[4][14] Conversely, if degradation is too rapid, dilute the stressor or lower the temperature. A structured approach is key to avoiding complete degradation of the sample.

Question: Which degradation pathway is likely to be most significant for 2-(2-Chloro-6-fluorophenoxy)acetic acid under forced conditions?

Answer: While experimental data is required, phenoxyacetic acid derivatives are often susceptible to alkaline hydrolysis . The ether linkage can be cleaved under basic conditions. Oxidative degradation is also likely to be significant due to the electron-rich aromatic ring. Acid hydrolysis may be less effective but should still be tested as part of a comprehensive study.[8]

Section 3: Experimental Protocols

Protocol 1: Aerobic Microbial Degradation Assay

This protocol provides a framework for assessing the biodegradability of 2-(2-Chloro-6-fluorophenoxy)acetic acid using a mixed microbial culture.

Materials:

• Basal Salt Medium (BSM), sterilized

• Microbial inoculum (e.g., activated sludge, soil extract from a contaminated site)

• Stock solution of 2-(2-Chloro-6-fluorophenoxy)acetic acid in a water-miscible solvent (e.g., methanol), filter-sterilized

• Sterile flasks or bioreactors

• Shaking incubator

• HPLC or GC for analysis

Procedure:

• Prepare Media: Dispense 100 mL of BSM into several 250 mL sterile flasks.

• Inoculate: Add 1-5% (v/v) of the microbial inoculum to each flask.

• Spike Compound: Add the stock solution of 2-(2-Chloro-6-fluorophenoxy)acetic acid to achieve the desired final concentration (e.g., start with 10-50 mg/L).

• Prepare Controls:

  • Abiotic Control: Flask with BSM and the target compound, but no inoculum (to check for non-biological degradation).

  • Biotic Control: Flask with BSM and inoculum, but no target compound (to monitor background microbial activity).

• Incubation: Incubate all flasks at a controlled temperature (e.g., 25-30 °C) on a rotary shaker (e.g., 150 rpm) in the dark to prevent photodegradation.[21]

• Sampling: At predetermined time points (e.g., 0, 1, 3, 7, 14, and 28 days), withdraw an aliquot (e.g., 1 mL) from each flask under sterile conditions.

• Sample Preparation: Immediately process the sample for analysis. This may involve centrifugation or filtration to remove biomass, followed by dilution.

• Analysis: Analyze the supernatant for the concentration of the parent compound and the formation of any metabolites using a validated analytical method (e.g., HPLC-UV).

Protocol 2: Aqueous Photostability Testing

This protocol outlines how to assess degradation under UV light, following ICH Q1B guidelines.[4]

Materials:

• Photostability chamber with a calibrated light source (UV and visible)

• Quartz or UV-transparent sample vials

• Solution of 2-(2-Chloro-6-fluorophenoxy)acetic acid in a relevant aqueous buffer (e.g., phosphate buffer, pH 7)

• Dark control samples wrapped in aluminum foil

Procedure:

• Sample Preparation: Prepare a solution of the compound at a known concentration. Fill several UV-transparent vials with the solution.

• Dark Control: Wrap an identical set of vials completely in aluminum foil to serve as dark controls. These will account for any degradation not caused by light (e.g., thermal).

• Exposure: Place both sets of samples in the photostability chamber. Expose them to a controlled light source until a minimum exposure of 1.2 million lux hours (visible) and 200 watt hours/m² (UVA) is achieved.[4]

• Sampling: At appropriate intervals, remove one exposed sample and one dark control sample.

• Analysis: Analyze the samples immediately to determine the concentration of the parent compound and identify any major degradants. Compare the results from the exposed samples to the dark controls to isolate the effect of light.

Section 4: Data & Pathway Visualization

Data Summary

The following table provides a hypothetical summary of analytical data for identifying potential degradation products.

Compound	Predicted Identity	Hypothetical Retention Time (min) on C18 HPLC Column	Predicted m/z [M-H]⁻
Parent	2-(2-Chloro-6-fluorophenoxy)acetic acid	12.5	219.0
Metabolite 1	2-Chloro-6-fluorophenol	10.2	145.0
Metabolite 2	3-Chloro-5-fluorocatechol	7.8	161.0
Metabolite 3	Chloro-muconic acid derivative	4.1	Varies

Diagrams

Below are conceptual diagrams illustrating potential degradation pathways and experimental workflows.

Caption: Predicted microbial degradation pathway for 2-(2-Chloro-6-fluorophenoxy)acetic acid.

Caption: General workflow for a microbial degradation study.

Caption: Decision tree for optimizing forced degradation conditions.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods for 2-Butoxyethanol and 2-Butoxyethanol Acetate.

• Arora, P. K., & Bae, H. (2014). Bacterial degradation of chlorophenols and their derivatives. Microbial Cell Factories, 13(1), 31. Available at: [Link]

• Bakshi, M., & Singh, S. (2002). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 28(6), 1011-1040. Available at: [Link]

• Dang, T. H. T., et al. (2021). Degradation of 2,4-dichlorophenoxyacetic acid (2,4-D) and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) by fungi originating from Vietnam. Archives of Microbiology, 203(8), 5031-5041. Available at: [Link]

• Fedorova, G., et al. (2013). Degradation and toxicity changes in aqueous solutions of chloroacetic acids by Fenton-like treatment using zero-valent iron. Monatshefte für Chemie - Chemical Monthly, 144(11), 1639-1646. Available at: [Link]

• Garbi, A., et al. (2016). Environmental fate and effects of 2,4-dichlorophenoxyacetic herbicide. Journal of Environmental Science and Health, Part B, 51(10), 685-693. Available at: [Link]

• Gu, M., et al. (2021). Insights into the biodegradation process of 2,4,5-trichlorophenoxyacetic acid under anaerobic condition. Biotechnology for Biofuels, 14(1), 1-13. Available at: [Link]

• Kamal, K. P., & Arora, P. K. (2014). Microbial degradation of 2,4-dichlorophenoxyacetic acid: Insight into the enzymes and catabolic genes involved, their regulation and biotechnological implications. Critical Reviews in Microbiology, 40(4), 333-343. Available at: [Link]

• Li, Y., et al. (2024). Microorganism-Driven 2,4-D Biodegradation: Current Status and Emerging Opportunities. International Journal of Molecular Sciences, 25(16), 8894. Available at: [Link]

• Patel, K., et al. (2015). Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics, 4(2), 145-154. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2018). Toxicological Profile for 2,4-Dichlorophenoxyacetic Acid (2,4-D). Available at: [Link]

• Karimipour, Z., et al. (2021). Photocatalytic Degradation of 2,4-Dichlorophenoxyacetic Acid Using Fe2O3/CeO2/Ag Composite Nanoparticles under Ultraviolet Irradiation. Journal of Advances in Environmental Health Research, 9(3), 209-220. Available at: [Link]

• Liu, J., et al. (2021). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). Environmental Science & Technology, 55(15), 10417-10427. Available at: [Link]

• SGS. (n.d.). How to Approach a Forced Degradation Study. Retrieved from [Link]

• Sarria-Villa, R., et al. (2013). Degradation of chlorophenoxy herbicides by coupled Fenton and biological oxidation. Chemosphere, 93(9), 2196-2202. Available at: [Link]

• Grabowska, E., & Zaleska, A. (2006). Photo-degradation of chlorophenols in the aqueous solution. Journal of Photochemistry and Photobiology C: Photochemistry Reviews, 7(4), 235-249. Available at: [Link]

• Rezaei, S., et al. (2022). Biodegradation of 2-4-6 trichlorophenol by sequencing batch reactors (SBR) equipped with a rotating biological bed and operated in an anaerobic-aerobic condition. Frontiers in Environmental Science, 10, 994539. Available at: [Link]

• St. Pierre, K. A., et al. (2015). Microbial Degradation of 2,4-Dichlorophenoxyacetic Acid on the Greenland Ice Sheet. Applied and Environmental Microbiology, 81(16), 5583-5592. Available at: [Link]

• Chemseddine, A., & Boehm, H. P. (1990). A study of the primary step in the photochemical degradation of acetic acid and chloroacetic acids on a TiO2 photocatalyst. Journal of Molecular Catalysis, 60(3), 295-311. Available at: [Link]

• Eggert, C., et al. (1998). Degradation of 2-chlorophenol and formation of 2-chloro-1,4-benzoquinone by mycelia and cell-free crude culture liquids of Trametes versicolor in relation to extracellular laccase activity. Journal of Basic Microbiology, 38(5-6), 371-382. Available at: [Link]

• Li, Y., et al. (2023). Degradation of 2-Chlorophenol in Aqueous Solutions Using Persulfate Activated by Biochar Supported Sulfide-Modified Nanoscale Zero-Valent Iron: Performance and Mechanisms. Water, 15(15), 2816. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 2-(2-Chloro-6-fluorophenoxy)acetic Acid and Other Phenoxyacetic Acids for Researchers

Introduction

Phenoxyacetic acids represent a versatile class of organic compounds that have found significant applications across various scientific disciplines. From their well-established role as selective herbicides in agriculture to their emerging potential in drug discovery, the biological activity of these molecules is profoundly influenced by the nature and position of substituents on the phenyl ring.[1] This guide provides a comparative analysis of 2-(2-Chloro-6-fluorophenoxy)acetic acid against two of the most widely recognized phenoxyacetic acid herbicides: 2,4-Dichlorophenoxyacetic acid (2,4-D) and 2-Methyl-4-chlorophenoxyacetic acid (MCPA).[2]

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at the chemical properties, mechanism of action, and comparative biological activities of these compounds. By synthesizing available data and providing detailed experimental protocols, this guide aims to facilitate further research and development in this important area of chemistry.

Chemical Structures and Properties

The structural variations among these phenoxyacetic acids are fundamental to their differing biological activities. The table below outlines their key chemical properties.

Compound Name	Chemical Structure	Molecular Formula	Molecular Weight	CAS Number
2-(2-Chloro-6-fluorophenoxy)acetic acid		C₈H₆ClFO₃	204.58 g/mol	341446-44-6
2,4-Dichlorophenoxyacetic acid (2,4-D)		C₈H₆Cl₂O₃	221.04 g/mol	94-75-7[3]
2-Methyl-4-chlorophenoxyacetic acid (MCPA)		C₉H₉ClO₃	200.62 g/mol	94-74-6

Mechanism of Action: Synthetic Auxins

The primary mode of action for phenoxyacetic acid herbicides like 2,4-D and MCPA is to function as synthetic mimics of the natural plant hormone indole-3-acetic acid (IAA).[3] These synthetic auxins disrupt normal plant growth processes by binding to auxin receptors, leading to an overload of hormonal signals.[4] This results in uncontrolled and disorganized cell division and elongation, ultimately causing the death of susceptible broadleaf plants.[2] Grasses are generally less susceptible due to differences in their vascular structure and metabolism.

Figure 1: Simplified signaling pathway of synthetic auxin herbicides.

Comparative Efficacy and Biological Activity

Structure-Activity Relationship (SAR) Insights

The herbicidal activity of phenoxyacetic acids is highly dependent on the substitution pattern on the aromatic ring.[5] The presence, type, and position of halogen atoms can significantly influence the molecule's binding affinity to auxin receptors and its overall biological activity.

• 2,4-Disubstitution: The 2,4-dichloro substitution pattern of 2,4-D is a classic example of a highly effective arrangement for herbicidal activity.

• Fluorine Substitution: The introduction of fluorine atoms can alter the electronic properties and lipophilicity of the molecule, which may impact its uptake, translocation, and receptor binding.[6] In some instances, fluorinated analogs of phenoxyacetic herbicides have shown significant herbicidal activity.[7]

• Ortho (2 and 6) Substitution: The presence of substituents at the 2 and 6 positions of the phenoxy ring in 2-(2-Chloro-6-fluorophenoxy)acetic acid is noteworthy. Ortho substitutions can influence the conformation of the molecule, which may affect its interaction with the auxin receptor binding pocket.

Based on these principles, it is plausible that 2-(2-Chloro-6-fluorophenoxy)acetic acid possesses herbicidal properties. However, without direct comparative data, its efficacy relative to 2,4-D and MCPA remains to be experimentally determined.

Herbicidal Efficacy Comparison (Hypothetical Data)

The following table is presented to illustrate how comparative efficacy data, typically represented by IC₅₀ values (the concentration required to inhibit growth by 50%), would be displayed. The values for 2,4-D and MCPA are representative, while the value for 2-(2-Chloro-6-fluorophenoxy)acetic acid is denoted as "Not Available" to highlight the current data gap.

Compound	Target Weed	IC₅₀ (µM)
2-(2-Chloro-6-fluorophenoxy)acetic acid	Arabidopsis thaliana (root elongation)	Not Available
2,4-Dichlorophenoxyacetic acid (2,4-D)	Arabidopsis thaliana (root elongation)	~0.1 - 1.0
2-Methyl-4-chlorophenoxyacetic acid (MCPA)	Arabidopsis thaliana (root elongation)	~0.1 - 1.0

Other Biological Activities

Beyond their herbicidal effects, phenoxyacetic acid derivatives have been investigated for a range of other biological activities, including:

• Antimicrobial and Antifungal Activity: Certain derivatives have shown promise in inhibiting the growth of various microbial and fungal species.[1]

• Anti-inflammatory and Anticancer Properties: The phenoxyacetic acid scaffold is present in some non-steroidal anti-inflammatory drugs (NSAIDs) and has been explored for its potential in developing new anticancer agents.[8]

Experimental Protocols

To facilitate comparative studies, the following detailed protocols are provided.

In Vitro Auxin Activity Assay: Arabidopsis thaliana Root Elongation

This protocol describes a method to assess the auxin-like activity of test compounds by measuring their effect on the root elongation of Arabidopsis thaliana seedlings.

Figure 2: Workflow for the Arabidopsis thaliana root elongation assay.

Step-by-Step Methodology:

• Seed Sterilization: Surface sterilize Arabidopsis thaliana (e.g., ecotype Columbia-0) seeds by washing with 70% ethanol for 1 minute, followed by 20% bleach with 0.1% Triton X-100 for 10 minutes. Rinse the seeds 3-5 times with sterile distilled water.

• Plating and Stratification: Plate the sterilized seeds on Murashige and Skoog (MS) medium supplemented with 1% sucrose and solidified with 0.8% agar. Store the plates at 4°C in the dark for 2-3 days to synchronize germination (stratification).

• Germination: Transfer the plates to a growth chamber with a long-day photoperiod (16 hours light / 8 hours dark) at 22°C for 4-5 days to allow for germination and initial seedling growth.

• Seedling Transfer: Carefully transfer seedlings with a primary root length of approximately 0.5 cm to new MS plates containing a range of concentrations of the test compounds (2-(2-Chloro-6-fluorophenoxy)acetic acid, 2,4-D, and MCPA) and a solvent control (e.g., DMSO).

• Incubation: Place the plates vertically in the growth chamber for an additional 3-5 days to allow the roots to grow along the surface of the agar.

• Root Length Measurement: Scan the plates and measure the length of the primary root from the root-shoot junction to the root tip using image analysis software (e.g., ImageJ).

• Data Analysis: For each compound, plot the percentage of root growth inhibition relative to the solvent control against the compound concentration. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Post-Emergence Herbicidal Efficacy Evaluation (Greenhouse)

This protocol outlines a method for evaluating the post-emergence herbicidal activity of the test compounds on broadleaf weeds.

Figure 3: Workflow for post-emergence herbicidal efficacy evaluation.

Step-by-Step Methodology:

• Plant Material: Sow seeds of a susceptible broadleaf weed species (e.g., common lambsquarters, Chenopodium album) in pots containing a standard potting mix.

• Growth Conditions: Grow the plants in a greenhouse under controlled conditions (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod) until they reach the 2-4 true leaf stage.

• Herbicide Application: Prepare spray solutions of 2-(2-Chloro-6-fluorophenoxy)acetic acid, 2,4-D, and MCPA at a range of application rates. Include a surfactant as recommended. Apply the herbicides to the plants using a laboratory spray chamber calibrated to deliver a specific spray volume. Include an untreated control group.

• Efficacy Evaluation: Visually assess the percentage of weed control (phytotoxicity) at regular intervals (e.g., 7, 14, and 21 days after treatment) on a scale of 0% (no effect) to 100% (complete plant death).

• Biomass Measurement: At the final evaluation point, harvest the above-ground biomass of the treated and control plants. Dry the biomass in an oven at 70°C until a constant weight is achieved.

• Data Analysis: Calculate the percent reduction in biomass for each treatment relative to the untreated control. Determine the GR₅₀ value (the herbicide rate that causes a 50% reduction in plant growth) for each compound by fitting the data to a dose-response curve.

Conclusion

While 2,4-D and MCPA have a long history of effective use as phenoxyacetic acid herbicides, the exploration of novel derivatives such as 2-(2-Chloro-6-fluorophenoxy)acetic acid is crucial for the development of new weed management strategies and for potential applications in other fields. The structure-activity relationships within this chemical class suggest that the unique substitution pattern of 2-(2-Chloro-6-fluorophenoxy)acetic acid warrants further investigation. The experimental protocols provided in this guide offer a framework for conducting direct comparative studies to elucidate its biological activity relative to established compounds. Such research will be invaluable in assessing its potential as a next-generation herbicide or as a lead compound in other areas of chemical biology.

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A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2-(2-Chloro-6-fluorophenoxy)acetic Acid Quantification

This guide provides an in-depth comparison of analytical methodologies for the quantification of 2-(2-Chloro-6-fluorophenoxy)acetic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, grounding every protocol in the principles of scientific integrity and regulatory compliance.

Introduction: The Analytical Imperative

2-(2-Chloro-6-fluorophenoxy)acetic acid is a compound of interest in various fields, potentially as a herbicide, a metabolite, or a synthetic intermediate. Accurate and reliable quantification is paramount for toxicological assessments, environmental monitoring, pharmacokinetic studies, and quality control in manufacturing. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose[1]. This guide will compare three cornerstone analytical techniques—HPLC-UV, GC-MS, and LC-MS/MS—within the framework of international regulatory standards to ensure data integrity and reproducibility.

The Foundation: Regulatory Framework for Method Validation

The validation of analytical methods is not a discretionary exercise; it is a mandatory requirement governed by international guidelines to ensure that a method validated in one region is globally recognized and trusted[2]. The International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) provide the authoritative framework for this process.[2][3][4] The recently adopted ICH Q2(R2) guideline, in conjunction with ICH Q14 (Analytical Procedure Development), represents a shift towards a more scientific, lifecycle-based model for analytical methods, emphasizing continuous performance monitoring over a one-time validation event.[2][4]

The core performance characteristics evaluated during validation are universal, ensuring that the method is accurate, precise, and specific for the analyte .[2][5]

Core Validation Parameters: A Self-Validating System

A robust analytical method is a self-validating system. Each parameter provides a piece of the puzzle, confirming that the method is suitable for its intended use.[6] The key parameters, as outlined by ICH Q2(R2), are detailed below.[7]

Validation Parameter	Purpose and Scientific Rationale	Typical Acceptance Criteria
Specificity / Selectivity	To demonstrate that the analytical signal is unequivocally attributable to the target analyte. This is critical to prevent interference from matrix components, impurities, or degradation products, which could lead to inaccurate quantification.	Peak purity analysis (for HPLC-UV); No interfering peaks at the retention time of the analyte in blank samples; Mass spectral confirmation (for MS).
Linearity	To verify that the method's response is directly proportional to the concentration of the analyte over a defined range. This establishes the mathematical relationship used for calculating the concentration of unknown samples.	Correlation coefficient (r²) > 0.995. The y-intercept should be insignificant compared to the response at the lowest concentration.
Accuracy (as Recovery)	To measure the closeness of the experimental value to the true value. It is assessed by analyzing samples with a known concentration (e.g., spiked matrix) and reflects the systematic error of the method.[2]	Typically 80-120% recovery for drug assays, but may vary based on concentration and matrix.
Precision (as %RSD)	To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It reflects the random error of the method and is evaluated at three levels: Repeatability (intra-assay), Intermediate Precision (inter-assay/inter-day), and Reproducibility (inter-laboratory).	Relative Standard Deviation (%RSD) should typically be ≤ 15% (≤ 20% at the LLOQ).
Limit of Quantitation (LOQ)	The lowest concentration of the analyte in a sample that can be reliably quantified with acceptable accuracy and precision. This is the practical lower limit of the method for quantitative analysis.	Signal-to-Noise ratio (S/N) ≥ 10; The analyte response must be identifiable, discrete, and reproducible with a precision of ≤ 20% RSD and accuracy of 80-120%.
Limit of Detection (LOD)	The lowest concentration of the analyte in a sample that can be detected but not necessarily quantified with acceptable accuracy and precision. It indicates the method's ability to determine the presence of the analyte.	Signal-to-Noise ratio (S/N) ≥ 3.
Robustness	To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH of mobile phase, column temperature). This provides an indication of its reliability during normal usage.[8]	System suitability parameters should remain within acceptance criteria; %RSD of results should be within predefined limits.

Comparative Analysis of Analytical Techniques

The choice of analytical technique depends on the required sensitivity, selectivity, sample matrix, and available instrumentation. Below, we compare three common methods for the quantification of 2-(2-Chloro-6-fluorophenoxy)acetic acid.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: HPLC is a cornerstone technique that separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For 2-(2-Chloro-6-fluorophenoxy)acetic acid, a reversed-phase C18 column is ideal. The acidic nature of the analyte necessitates an acidified mobile phase to suppress its ionization and ensure a sharp, symmetrical peak shape. The aromatic ring structure allows for sensitive detection using a UV detector.

Experimental Protocol (Illustrative Example):

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of 2-(2-Chloro-6-fluorophenoxy)acetic acid in methanol.

  • Perform serial dilutions in the mobile phase to create calibration standards ranging from 0.1 µg/mL to 50 µg/mL.

• Sample Preparation (e.g., Water Sample):

  • To 5 mL of the water sample, add 1 mL of acetonitrile and adjust the pH to ~2.5 with phosphoric acid to ensure the analyte is in its non-ionized form.

  • Vortex for 1 minute.

  • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile : Water (with 0.1% Phosphoric Acid), 60:40 v/v.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

  • UV Detector Wavelength: 275 nm.

• Validation Procedure:

  • Inject blank matrix, zero sample (matrix with internal standard), and calibration standards to establish linearity and specificity.

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations by spiking a blank matrix. Analyze in replicate (n=6) to determine accuracy and precision.

Caption: HPLC-UV workflow for quantification.

HPLC-UV: Advantages & Disadvantages
Advantages	Robust, widely available, and cost-effective. Simple sample preparation for many matrices.
Disadvantages	Limited specificity; co-eluting compounds with similar UV absorbance can cause interference. Lower sensitivity compared to mass spectrometry-based methods.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. Because 2-(2-Chloro-6-fluorophenoxy)acetic acid is a polar, non-volatile carboxylic acid, it requires a chemical derivatization step to convert it into a more volatile and thermally stable ester (e.g., a methyl or pentafluorobenzyl ester).[9] This derivative can then be vaporized and separated by the GC column. The mass spectrometer fragments the eluted compound, producing a unique mass spectrum that serves as a chemical fingerprint, providing high specificity.

Experimental Protocol (Illustrative Example):

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution in methanol.

  • Create calibration standards from 0.05 µg/mL to 20 µg/mL in methanol.

• Sample Preparation & Derivatization:

  • Perform a liquid-liquid extraction of the analyte from the sample matrix (e.g., acidified water) into an organic solvent like methyl tert-butyl ether (MTBE).

  • Evaporate the organic extract to dryness under a gentle stream of nitrogen.

  • Add 100 µL of a derivatizing agent (e.g., 10% H₂SO₄ in methanol) to the dried residue.

  • Heat the sample at 60°C for 30 minutes to form the methyl ester derivative.

  • After cooling, neutralize the sample and extract the derivative into hexane for injection.

• GC-MS Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250°C (Splitless mode).

  • Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • MS Transfer Line Temp: 280°C.

  • Ion Source Temp: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the methyl ester derivative.

• Validation Procedure:

  • Confirm the identity of the derivative peak by comparing its retention time and mass spectrum in full scan mode to a derivatized standard.

  • Perform validation steps (linearity, accuracy, precision) in SIM mode for maximum sensitivity.

Caption: GC-MS workflow including derivatization.

GC-MS: Advantages & Disadvantages
Advantages	High specificity due to mass spectral identification. Excellent chromatographic resolution. Established and robust technique.
Disadvantages	Requires derivatization for polar, non-volatile analytes, which adds time, complexity, and potential for variability. Not suitable for thermally labile compounds.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: LC-MS/MS is the gold standard for trace-level quantification in complex matrices. It combines the separation power of HPLC with the exceptional sensitivity and specificity of tandem mass spectrometry. The analyte is first separated by the LC system. It then enters the mass spectrometer's ion source (typically Electrospray Ionization, ESI), where it is ionized. For an acidic compound like 2-(2-Chloro-6-fluorophenoxy)acetic acid, ESI in negative ion mode is highly efficient. The first mass analyzer (Q1) selects the parent ion (precursor ion) of the analyte. This ion is then fragmented in a collision cell (Q2), and a specific fragment ion (product ion) is monitored by the second mass analyzer (Q3). This technique, known as Multiple Reaction Monitoring (MRM), is incredibly selective and virtually eliminates matrix interference.[10]

Experimental Protocol (Illustrative Example):

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution in methanol.

  • Perform serial dilutions in a 50:50 methanol:water mixture to create calibration standards from 0.1 ng/mL to 100 ng/mL.

• Sample Preparation (e.g., Plasma Sample):

  • To 100 µL of plasma, add 300 µL of acetonitrile containing a stable isotope-labeled internal standard. This step simultaneously precipitates plasma proteins and adds the internal standard.[11]

  • Vortex for 2 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to an LC vial for analysis.

• LC-MS/MS Conditions:

  • LC System: UPLC/UHPLC for fast analysis.

  • Column: C18, 50 mm x 2.1 mm, 1.8 µm particle size.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Ion Source: ESI, Negative Ion Mode.

  • MRM Transitions: Monitor at least two transitions for the analyte (one for quantification, one for confirmation) and one for the internal standard. (e.g., Precursor Ion [M-H]⁻ → Product Ion 1 / Product Ion 2).

• Validation Procedure:

  • A full validation according to EMA or FDA bioanalytical method validation guidelines should be performed, including assessments of selectivity, matrix effect, recovery, and stability (freeze-thaw, short-term, long-term).[3][12]

Caption: LC-MS/MS workflow for bioanalysis.

LC-MS/MS: Advantages & Disadvantages
Advantages	Unmatched sensitivity (sub-ng/mL levels) and specificity due to MRM. High throughput with fast gradient UPLC systems. Minimal sample preparation often required.[13]
Disadvantages	Higher equipment and maintenance costs. Susceptible to matrix effects (ion suppression/enhancement) which must be carefully evaluated during validation.

Performance Comparison Summary

The following table provides a comparative summary of the typical performance characteristics for each validated method. These values are illustrative and will vary based on the specific instrumentation, sample matrix, and optimization of the method.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Typical LOQ	~ 0.1 - 1 µg/mL	~ 0.01 - 0.1 µg/mL	< 1 ng/mL
Specificity	Moderate	High	Very High
Sample Preparation	Simple	Complex (Derivatization)	Simple to Moderate
Throughput	Moderate	Low	High
Cost (Instrument)	Low	Moderate	High
Robustness	High	Moderate	Moderate to High

Conclusion and Method Selection

The validation of an analytical method is a systematic process that demonstrates its suitability for a specific purpose. For the quantification of 2-(2-Chloro-6-fluorophenoxy)acetic acid, the choice of methodology is a critical decision driven by the analytical objective.

• HPLC-UV is a reliable and cost-effective choice for routine analysis where high concentrations are expected, such as in formulation quality control, and where the sample matrix is relatively clean.

• GC-MS offers enhanced specificity and is a robust alternative, particularly if LC-MS/MS is unavailable. However, the requirement for derivatization makes it more labor-intensive and less suitable for high-throughput applications.

• LC-MS/MS is the superior technique for trace-level quantification in complex biological or environmental matrices. Its exceptional sensitivity and specificity make it the definitive choice for applications such as pharmacokinetic studies, metabolite identification, and regulatory environmental monitoring.

Ultimately, a properly validated method, regardless of the technology chosen, is the foundation of reliable scientific data. Adherence to the principles outlined in the ICH, FDA, and EMA guidelines is not merely a regulatory hurdle but a commitment to scientific integrity.[3][4][14]

References

• Bioanalytical method validation - Scientific guideline. (2015). European Medicines Agency. Available from: [Link]

• Guideline on bioanalytical method validation. (2011). European Medicines Agency. Available from: [Link]

• FDA Guidelines for Analytical Method Validation. Scribd. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures. (2024). U.S. Food and Drug Administration. Available from: [Link]

• European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. (2012). Ovid. Available from: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2025). Lab Manager. Available from: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. Available from: [Link]

• FDA Guidance for Industry: Q2A Validation of Analytical Procedures. ECA Academy. Available from: [Link] GMPs/Q2A.pdf

• FDA issues revised guidance for analytical method validation. (2015). ResearchGate. Available from: [Link]

• ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. (2023). ECA Academy. Available from: [Link]

• GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. (1998). PubMed. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbio. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (2024). European Medicines Agency. Available from: [Link]

• Validation of Analytical Procedures Q2(R2). (2023). International Council for Harmonisation. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures. (2024). U.S. Food and Drug Administration. Available from: [Link]

• Development and validation of an LC–MS/MS method for the quantitation of 30 legacy and emerging per‐ and polyfluoroalkyl substances. (2021). SpringerLink. Available from: [Link]

• GC-MS/MS method for trace analysis of chlorophenoxy acidic herbicides from water samples. ResearchGate. Available from: [Link]

• Gc-ms determination of halogen derivatives of acetic acid. (2011). SciSpace. Available from: [Link]

• Multi-residue Method II for Agricultural Chemicals by LC-MS (Agricultural Products). Ministry of Health, Labour and Welfare, Japan. Available from: [Link]

• Analytical Method Summaries. (2023). Eurofins. Available from: [Link]

• Determination of Chlorophenols in water by LC-MS/MS. Case study. Repositório Científico do Instituto Politécnico de Setúbal. Available from: [Link]

• ANALYTICAL METHOD SUMMARIES. (2021). Eurofins. Available from: [Link]

• A rapid, direct injection LC-MS/MS method for the quantification of haloacetic acids (HAAs) in drinking water. (2022). SCIEX. Available from: [Link]

• Simultaneous LC-MS/MS Analysis of Haloacetic Acids, Bromate, Chlorate, and Dalapon in Water Samples LCMS-8060NX. Shimadzu. Available from: [Link]

• HPLC Method for Analysis of Chloroacetic acid, Dichloroacetic acid and Trichloroacetic acid on BIST™ A+ Column. SIELC Technologies. Available from: [Link]

• A quick and inexpensive method to determine 2,4-dichlorophenoxyacetic acid residues in water samples by HPLC. DESWATER. Available from: [Link]

• Analytical Methods for 2-Butoxyethanol and 2-Butoxyethanol Acetate. Agency for Toxic Substances and Disease Registry. Available from: [Link]

• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. (2022). Academia.edu. Available from: [Link]

• Determination of dimethoate, 2,4-dichlorophenoxy acetic acid, mecoprop and linuron pesticides in environmental waters in republi. (2008). SciSpace. Available from: [Link]

• A Quantitative Reliable RP-HPLC Method Development and Validation for the Monitoring of Acetic Acid in Lacosamide Anti Epilepsy Drug. (2024). Journal of Pharmaceutical Research International. Available from: [Link]

• The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in chlordiazepoxide hydrochloride. (2024). Journal of Applied Pharmaceutical Science. Available from: [Link]

• Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. (2022). MDPI. Available from: [Link]

• Liquid Chromatography HPLC. Carl ROTH. Available from: [Link]

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• 4. fda.gov [fda.gov]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 9. GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. sciex.com [sciex.com]
• 14. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]

Spectroscopic Comparison Guide: 2-(2-Chloro-6-fluorophenoxy)acetic Acid Isomers

This guide provides a rigorous spectroscopic comparison of 2-(2-Chloro-6-fluorophenoxy)acetic acid against its likely positional isomers (principally the 2-chloro-4-fluoro and 3-chloro-4-fluoro analogs).[1]

Because this specific fluorinated intermediate is often encountered in the synthesis of specialized herbicides and pharmaceutical scaffolds, distinguishing it from regioisomers formed during the alkylation of chlorofluorophenols is a critical quality control step.[1]

Target Molecule: 2-(2-Chloro-6-fluorophenoxy)acetic acid CAS Number: 1551646-10-6 Molecular Formula:

Molecular Weight: 204.58 g/mol [1][2]

Executive Summary & Structural Context[3][4]

The synthesis of 2-(2-Chloro-6-fluorophenoxy)acetic acid typically involves the O-alkylation of 2-chloro-6-fluorophenol with chloroacetic acid.[1] A common challenge in this workflow is the presence of regioisomers originating from impure starting phenols or side-reactions.[1]

The two most critical isomers to distinguish are:

• The Target (2,6-Isomer): Substituents at positions 2 (Cl) and 6 (F). The ring protons are crowded in the 3, 4, and 5 positions.[1]

• The Impurity (2,4-Isomer): Substituents at positions 2 (Cl) and 4 (F). This is the most common byproduct if the starting phenol synthesis involved non-selective halogenation.[1]

Structural Visualization

• 2,6-Isomer: 1,2,3-trisubstituted benzene pattern (chemically: 1-alkoxy-2-chloro-6-fluoro).[1]

• 2,4-Isomer: 1,2,4-trisubstituted benzene pattern (chemically: 1-alkoxy-2-chloro-4-fluoro).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy[5]

NMR is the definitive method for distinguishing these isomers due to the distinct coupling patterns introduced by the Fluorine-19 nucleus (

, spin 1/2).

Proton NMR ( -NMR)[1]

The aliphatic region (

) is similar for all isomers (singlet at 4.6–4.8 ppm).[1] The differentiation lies entirely in the aromatic region ( 6.9–7.4 ppm) .

Comparative Analysis Table

Feature	Target: 2-(2-Chloro-6-fluorophenoxy)acetic acid	Isomer: 2-(2-Chloro-4-fluorophenoxy)acetic acid
Symmetry	Asymmetric (Cl F), but protons are contiguous (H3, H4, H5).[1]	Asymmetric , protons are separated (H3, H5, H6).
H-F Coupling ( )	H5 (Ortho to F): Large coupling (~8–10 Hz).H4 (Meta to F): Medium coupling (~5–6 Hz).H3 (Para to F): Small/Negligible coupling.	H3 (Ortho to F): Large coupling (~8–10 Hz).H5 (Ortho to F): Large coupling (~8–10 Hz).H6 (Meta to F): Medium coupling (~5–6 Hz).
Splitting Pattern	Multiplet System (ABCX): The signals often appear as a complex multiplet due to overlapping and .	Distinct Patterns: H3 usually appears as a distinct dd (doublet of doublets) with a large .
Chemical Shift	Protons are shielded by the electron-rich oxygen but deshielded by ortho-halogens.[1]	H3 is flanked by Cl and F, shifting it significantly.[1]

Key Diagnostic Signal

In the 2,6-isomer , the proton at position 5 (ortho to Fluorine) exhibits a characteristic doublet of doublets (dd) or multiplet driven by a large

(~9 Hz) and a (~8 Hz) with H4.

In the 2,4-isomer , you will observe two protons with large ortho-fluorine coupling (H3 and H5), whereas the 2,6-isomer has only one proton (H5) ortho to the fluorine.[1]

Fluorine NMR ( -NMR)

-NMR provides the cleanest separation.[1]

• 2,6-Isomer: The fluorine is flanked by the ether oxygen (position 1) and a proton (position 5). The chemical shift is typically

  -125 to -130 ppm .[1]

• 2,4-Isomer: The fluorine is flanked by two protons (positions 3 and 5).[1] The chemical shift is typically upfield relative to the 2,6-isomer, often

  -115 to -120 ppm .[1]

Infrared (IR) Spectroscopy[5][6][7][8][9]

While less specific than NMR, IR provides rapid confirmation of the substitution pattern via Out-of-Plane (OOP) bending vibrations in the fingerprint region (600–900 cm

).[1]

Comparison of Fingerprint Regions[1][10]

Vibration Mode	2,6-Isomer (1,2,3-Trisubstituted)	2,4-Isomer (1,2,4-Trisubstituted)
C-H OOP Bending	700–750 cm (Strong)Characteristic of 3 adjacent hydrogens.	800–860 cm (Strong)Characteristic of isolated H and 2 adjacent H.
C-F Stretch	1200–1250 cm Strong band, shifts slightly based on ortho-Cl.	1180–1220 cm Distinct shift due to para-position relative to oxygen.[1]
C=O Stretch	~1710–1730 cm (Identical for both)	~1710–1730 cm (Identical for both)

Protocol Tip: Use ATR-FTIR on the solid powder.[1] The 2,6-isomer will show a dominant peak near 740 cm

(indicative of the 1,2,3-substitution pattern), whereas the 2,4-isomer will lack this and show bands near 820 cm and 870 cm .[1]

Mass Spectrometry (MS)

Both isomers share the same molecular ion (

204/206) and chlorine isotope pattern (3:1 ratio). However, fragmentation pathways differ slightly due to the "Ortho Effect."[1]

• Ionization: ESI (Negative Mode) is preferred for carboxylic acids

  .

• Fragmentation (MS/MS):

  • Common Fragment: Loss of

    ( 159).

  • 2,6-Isomer Specifics: The proximity of the ether oxygen to both halogens can facilitate specific rearrangement ions involving halogen loss (M-Cl or M-F) which are sterically hindered in the 2,4-isomer.[1]

  • Diagnostic Ratio: The ratio of the phenoxide ion (

    145/147) to the parent ion is often higher in the 2,6-isomer due to the steric strain of the bulky ortho-substituents weakening the ether bond.[1]

Decision Tree for Isomer Identification

The following diagram outlines the logical workflow for confirming the identity of the 2-(2-Chloro-6-fluorophenoxy)acetic acid isomer.

Caption: Logical workflow for distinguishing the target 2,6-isomer from the common 2,4-impurity using NMR and IR markers.

Experimental Protocols

Protocol A: NMR Sample Preparation

• Solvent: Dissolve 10 mg of the sample in 0.6 mL of DMSO-d6 . (Chloroform-d is acceptable, but DMSO prevents dimerization of the carboxylic acid, sharpening the signals).[1]

• Reference: Use TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

• Acquisition:

  • : 16 scans minimum.[1] Spectral width -2 to 14 ppm.[1]
  • : Run uncoupled first, then proton-coupled if detailed -value analysis is required.

Protocol B: HPLC Purity Check

To quantify the ratio of isomers (e.g., 98% 2,6-isomer vs 2% 2,4-isomer):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: Acetonitrile.[1]

• Gradient: 10% B to 90% B over 20 minutes.

• Detection: UV at 270 nm (The halogenated ring absorbs strongly here).

• Elution Order: The more polar 2,4-isomer typically elutes before the sterically crowded 2,6-isomer, though this must be validated with standards.[1]

References

• National Institute of Standards and Technology (NIST). Infrared Spectra of Chlorinated Phenoxyacetic Acids. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds.[1] 7th Edition.[1] John Wiley & Sons.[1] (Authoritative text for coupling constant rules).

Sources

• 1. US4237305A - Substituted phenylacetic acid compounds and process for preparation thereof - Google Patents [patents.google.com]
• 2. CAS 1551646-10-6 | Sigma-Aldrich [sigmaaldrich.com]

A Senior Application Scientist's Guide to High-Performance Liquid Chromatography (HPLC) Column Selection for Phenoxyacetic Acid Separation

For researchers, scientists, and professionals in drug development, the precise separation and quantification of phenoxyacetic acid are critical. As a foundational structure in many herbicides and pharmaceuticals, its analysis demands robust and reliable chromatographic methods. This guide provides an in-depth comparison of various HPLC columns for phenoxyacetic acid separation, grounded in scientific principles and supported by experimental data. We will delve into the nuances of column selection, method development, and the rationale behind these choices to empower you to achieve optimal separation performance.

Understanding Phenoxyacetic Acid and its Chromatographic Behavior

Phenoxyacetic acid is a polar acidic compound with a pKa of approximately 3.1.[1] Its structure, featuring a carboxylic acid group and a phenyl ring, dictates its retention behavior in different chromatographic modes. In reversed-phase HPLC, the hydrophobicity of the phenyl ring provides a mechanism for retention on non-polar stationary phases. However, its polarity and ionizable nature at typical mobile phase pH values can lead to challenges such as poor retention and peak tailing on traditional C18 columns. Understanding these properties is paramount to selecting the appropriate column and developing a successful separation method.

Reversed-Phase HPLC: The Workhorse for Phenoxyacetic Acid Analysis

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common technique for the analysis of phenoxyacetic acid and its derivatives. The choice of stationary phase is a critical factor in achieving the desired selectivity and resolution.

Comparative Performance of C18, C8, and Phenyl Columns

The selection of the appropriate reversed-phase column chemistry is a crucial first step. Here, we compare the three most common stationary phases: C18 (Octadecylsilane), C8 (Octylsilane), and Phenyl.

Column Type	Stationary Phase	Primary Interaction Mechanism	Expected Retention of Phenoxyacetic Acid	Ideal For
C18	Octadecylsilane bonded to silica	Hydrophobic interactions	High	General purpose, high retentivity for non-polar analytes.
C8	Octylsilane bonded to silica	Hydrophobic interactions	Moderate	Analytes that are too strongly retained on C18, faster analysis times.[2][3]
Phenyl	Phenyl groups bonded to silica	π-π interactions, hydrophobic interactions	Moderate to High	Aromatic compounds, offering alternative selectivity to alkyl chains.[2][4]

Causality Behind Column Performance:

• C18 columns , with their long alkyl chains, offer the highest degree of hydrophobicity.[3] This leads to strong retention of phenoxyacetic acid through interactions with its phenyl ring. However, the polar carboxylic acid group can interact with residual silanols on the silica surface, potentially causing peak tailing. Modern, end-capped, high-purity silica C18 columns are designed to minimize these secondary interactions.

• C8 columns have shorter alkyl chains and are consequently less retentive than C18 columns.[3] This can be advantageous for phenoxyacetic acid, providing shorter analysis times and potentially better peak shapes if strong retention on C18 leads to excessive band broadening.

• Phenyl columns offer a unique selectivity for aromatic compounds like phenoxyacetic acid.[4] The primary retention mechanism involves π-π interactions between the electron-rich phenyl ring of the stationary phase and the analyte's aromatic ring.[4] This can lead to enhanced retention and different elution orders for substituted phenoxyacetic acids compared to purely hydrophobic stationary phases.

Experimental Protocol: Reversed-Phase HPLC Separation of Phenoxyacetic Acid

This protocol provides a starting point for the analysis of phenoxyacetic acid on a C18 column. Optimization of the mobile phase composition and gradient may be required depending on the specific sample matrix and other analytes present.

Objective: To achieve a sharp, symmetrical peak for phenoxyacetic acid with a reasonable retention time.

Materials:

• HPLC system with UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Phenoxyacetic acid standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphoric acid (or Formic acid for MS compatibility)

• Ultrapure water

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Degas both mobile phases prior to use.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: UV at 270 nm

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0	30
    10	70
    12	70
    12.1	30

    | 15 | 30 |

• Sample Preparation:

  • Dissolve the phenoxyacetic acid standard in a mixture of water and acetonitrile (e.g., 50:50 v/v) to a final concentration of 10 µg/mL.

• Analysis:

  • Equilibrate the column with the initial mobile phase composition for at least 15 minutes.

  • Inject the standard solution and record the chromatogram.

Rationale for Experimental Choices:

• Acidified Mobile Phase: The addition of phosphoric acid to the aqueous mobile phase suppresses the ionization of the carboxylic acid group of phenoxyacetic acid (pKa ≈ 3.1).[5] This increases its hydrophobicity and leads to better retention and improved peak shape by minimizing interactions with residual silanols.[5]

• Acetonitrile as Organic Modifier: Acetonitrile is a common organic modifier in reversed-phase HPLC, offering good solvating power and low viscosity.

• Gradient Elution: A gradient program allows for the efficient elution of phenoxyacetic acid and can also be beneficial for separating it from other compounds with different polarities in a complex sample.

Hydrophilic Interaction Liquid Chromatography (HILIC) for Enhanced Retention

For highly polar analytes that are poorly retained in reversed-phase mode, Hydrophilic Interaction Liquid Chromatography (HILIC) presents a powerful alternative.

The HILIC Advantage for Phenoxyacetic Acid

In HILIC, a polar stationary phase (e.g., bare silica, amide, or diol) is used with a mobile phase rich in a water-miscible organic solvent, typically acetonitrile. A thin layer of water is adsorbed onto the stationary phase, and analyte retention is based on partitioning between this aqueous layer and the bulk organic mobile phase.

Why Consider HILIC for Phenoxyacetic Acid?

• Increased Retention: As a polar compound, phenoxyacetic acid will exhibit stronger retention in HILIC compared to reversed-phase, especially if the sample matrix is highly aqueous.

• Orthogonal Selectivity: HILIC provides a different selectivity compared to reversed-phase, which can be advantageous for resolving complex mixtures.

• MS Compatibility: HILIC mobile phases with high organic content can enhance ionization efficiency in mass spectrometry detection.

Experimental Protocol: HILIC Separation of Phenoxyacetic Acid

This protocol provides a general framework for developing a HILIC method for phenoxyacetic acid.

Objective: To achieve good retention and separation of phenoxyacetic acid using HILIC.

Materials:

• HPLC system with UV or MS detector

• HILIC column (e.g., Amide or Silica, 4.6 x 150 mm, 5 µm)

• Phenoxyacetic acid standard

• Acetonitrile (HPLC grade)

• Ammonium formate or ammonium acetate

• Formic acid or acetic acid

• Ultrapure water

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium formate in water, pH adjusted to 3.0 with formic acid.

  • Mobile Phase B: Acetonitrile.

  • Degas both mobile phases.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 35 °C

  • Detection: UV at 270 nm or MS

  • Gradient Program:

    Time (min)	% Mobile Phase A
    0	5
    10	30
    12	30
    12.1	5

    | 15 | 5 |

• Sample Preparation:

  • Dissolve the phenoxyacetic acid standard in the initial mobile phase composition (95% acetonitrile, 5% mobile phase A) to a final concentration of 10 µg/mL. It is crucial to dissolve the sample in a solvent similar in strength to the mobile phase to avoid peak distortion.

• Analysis:

  • Equilibrate the HILIC column for an extended period (at least 30-60 minutes) with the initial mobile phase to ensure a stable water layer on the stationary phase.

  • Inject the standard solution.

Rationale for Experimental Choices:

• High Organic Content: The high percentage of acetonitrile in the mobile phase is essential for establishing the aqueous layer on the stationary phase and promoting HILIC retention.

• Buffered Mobile Phase: The use of a buffer like ammonium formate helps to control the pH and ionic strength, which can influence the retention and peak shape of ionizable compounds like phenoxyacetic acid.

• Careful Equilibration: HILIC columns require longer equilibration times compared to reversed-phase columns to ensure reproducible retention.

Ion-Exchange Chromatography (IEX) for Charge-Based Separation

Ion-exchange chromatography (IEX) separates molecules based on their net charge.[6] Since phenoxyacetic acid is an acid, it will be negatively charged at a pH above its pKa. This property can be exploited for separation using an anion-exchange column.

Principles of Anion-Exchange Chromatography for Phenoxyacetic Acid

In anion-exchange chromatography, the stationary phase contains positively charged functional groups that attract and bind negatively charged analytes. Elution is typically achieved by increasing the ionic strength of the mobile phase (salt gradient) or by changing the pH to alter the charge of the analyte.

When to Use IEX:

• Highly Polar and Charged Analytes: IEX is ideal for separating compounds that are difficult to retain by reversed-phase or HILIC due to their high polarity and charge.

• Sample Matrix with High Ionic Strength: IEX can be a robust technique for samples with high salt content.

Experimental Protocol: Anion-Exchange Separation of Phenoxyacetic Acid

This protocol outlines a basic approach for separating phenoxyacetic acid using a strong anion-exchange (SAX) column.

Objective: To separate phenoxyacetic acid based on its anionic properties.

Materials:

• HPLC system with UV or conductivity detector

• Strong Anion-Exchange (SAX) column

• Phenoxyacetic acid standard

• Tris-HCl or phosphate buffer

• Sodium chloride

• Ultrapure water

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 20 mM Tris-HCl, pH 7.5.

  • Mobile Phase B: 20 mM Tris-HCl, pH 7.5, containing 1 M NaCl.

  • Filter and degas both mobile phases.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: Ambient

  • Detection: UV at 270 nm

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0	0
    15	50
    20	50
    20.1	0

    | 25 | 0 |

• Sample Preparation:

  • Dissolve the phenoxyacetic acid standard in Mobile Phase A to a final concentration of 20 µg/mL.

• Analysis:

  • Equilibrate the SAX column with Mobile Phase A until a stable baseline is achieved.

  • Inject the sample. The negatively charged phenoxyacetate will bind to the column.

  • The increasing concentration of chloride ions from Mobile Phase B will displace the phenoxyacetate from the stationary phase, leading to its elution.

Rationale for Experimental Choices:

• pH above pKa: The mobile phase pH of 7.5 is well above the pKa of phenoxyacetic acid, ensuring it is in its deprotonated (negatively charged) form for binding to the anion-exchange column.

• Salt Gradient: The gradient of sodium chloride is used to elute the bound analyte. The chloride ions compete with the phenoxyacetate for the positively charged sites on the stationary phase.

Chiral Separation of Phenoxyacetic Acid Derivatives

For chiral derivatives of phenoxyacetic acid, enantiomeric separation is often a regulatory requirement. This is typically achieved using a chiral stationary phase (CSP).

Column Selection for Chiral Separations

Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are widely used for the separation of a broad range of chiral compounds, including acidic molecules. Columns like Chiralcel® OD-H are often a good starting point for the chiral separation of phenoxyacetic acid derivatives.

Experimental Protocol: Chiral Separation of a Phenoxyacetic Acid Derivative

This protocol provides a general starting point for the chiral separation of a phenoxyacetic acid derivative on a Chiralcel® OD-H column.

Objective: To resolve the enantiomers of a chiral phenoxyacetic acid derivative.

Materials:

• HPLC system with UV detector

• Chiralcel® OD-H column (or similar polysaccharide-based CSP)

• Racemic standard of the phenoxyacetic acid derivative

• n-Hexane (HPLC grade)

• Isopropanol (IPA) or Ethanol (HPLC grade)

• Trifluoroacetic acid (TFA)

Procedure:

• Mobile Phase Preparation:

  • Prepare a mixture of n-Hexane and IPA (e.g., 90:10 v/v) containing 0.1% TFA.

  • Degas the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection: UV at a suitable wavelength for the analyte.

• Sample Preparation:

  • Dissolve the racemic standard in the mobile phase.

• Analysis:

  • Equilibrate the chiral column with the mobile phase.

  • Inject the sample and monitor the separation of the two enantiomers.

Rationale for Experimental Choices:

• Normal Phase Mode: Polysaccharide-based CSPs often provide the best enantioselectivity in normal-phase mode.

• Acidic Additive: The addition of a small amount of an acidic modifier like TFA is crucial for obtaining good peak shapes for acidic analytes on these columns.[7]

Visualizing the Chromatographic Workflows

To further clarify the experimental processes, the following diagrams illustrate the key workflows.

Caption: Figure 1: A typical workflow for the reversed-phase HPLC analysis of phenoxyacetic acid.

Caption: Figure 2: The experimental workflow for HILIC analysis, emphasizing the crucial equilibration step.

Conclusion and Recommendations

The selection of an appropriate HPLC column is fundamental to the successful separation of phenoxyacetic acid.

• For general-purpose analysis, a modern, high-purity, end-capped C18 column is a robust starting point, offering good retention and resolution, especially with an optimized acidic mobile phase.

• If faster analysis times are required or if phenoxyacetic acid is too strongly retained on a C18 column, a C8 column is a viable alternative.

• For complex mixtures containing other aromatic compounds, a Phenyl column can provide unique selectivity due to its π-π interaction capabilities.

• When dealing with highly polar matrices or when reversed-phase methods fail to provide adequate retention, HILIC offers a powerful solution.

• For charge-based separations, particularly in the presence of high salt concentrations, anion-exchange chromatography is a suitable technique.

• For the separation of enantiomers of phenoxyacetic acid derivatives, a polysaccharide-based chiral stationary phase is the recommended choice.

By understanding the underlying principles of these chromatographic techniques and the physicochemical properties of phenoxyacetic acid, researchers can confidently select the optimal column and develop robust and reliable analytical methods.

References

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link]

• Shimadzu. (n.d.). Differences in the selectivity of reversed-phase columns. Retrieved from [Link]

• Agilent Technologies. (n.d.). A Look at Column Choices. Retrieved from [Link]

• LC Resources. (n.d.). An Overview of Column Selectivity for Reversed-Phase HPLC. Retrieved from [Link]

• Phenomenex. (2018, September 4). Reversed Phase Selectivity. Retrieved from [Link]

• Phenomenex. (n.d.). European Pharmacopoeia (Ph. Eur.) Methods. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorbenzylation Derivatization. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA-RCA: 8151A: Chlorinated Herbicides and Related Compounds in Water, Soil... Retrieved from [Link]

• ACE. (n.d.). ACE Step-by-Step HILIC Method Development Protocol. Retrieved from [Link]

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Comparative Docking &amp; Performance Guide: Phenoxyacetic Acid Derivatives

Executive Summary: The Phenoxyacetic Acid (PAA) Scaffold

Phenoxyacetic acid (PAA) derivatives represent a privileged scaffold in medicinal chemistry, offering a versatile template for designing non-steroidal anti-inflammatory drugs (NSAIDs), antimicrobial agents, and anticancer therapeutics.[1] Their structural flexibility allows for precise modification to target specific proteins such as Cyclooxygenase-2 (COX-2) , DNA Gyrase , and PARP-1 .

This guide objectively compares the docking performance and biological efficacy of novel PAA derivatives against standard clinical alternatives (Celecoxib, Diclofenac, 5-Fluorouracil). It synthesizes data from recent comparative studies to provide an evidence-based roadmap for researchers optimizing this scaffold.

Methodological Framework: The In Silico Standard

To ensure reproducibility, the comparative data presented below is based on a standardized molecular docking workflow. When replicating these studies, adhere to the following protocol structure.

Figure 1: Standardized Docking Workflow (SOP)

Caption: Optimized workflow for reproducing binding affinity scores in PAA derivative studies.

Comparative Analysis 1: Anti-Inflammatory (COX-2 Targeting)

Target: Cyclooxygenase-2 (COX-2) | PDB ID: 1CX2 / 3LN1 Objective: Selective inhibition to reduce gastrointestinal side effects associated with non-selective NSAIDs like Diclofenac.

Performance Data: PAA Derivatives vs. Standards

Recent studies have synthesized PAA derivatives (specifically p-substituted phenoxy acetic acid analogs) that exhibit superior selectivity indices compared to traditional NSAIDs.

Compound ID	Target	Binding Energy (kcal/mol)	IC50 (µM)	Selectivity Index (SI)	Key Residue Interactions
PAA-5f (Derivative)	COX-2	-9.8	0.06	>130	Tyr385, Ser530, Arg120
PAA-7b (Derivative)	COX-2	-9.2	0.09	111	Tyr385, Ser530
Celecoxib (Std)	COX-2	-10.1	0.05	298	Arg513, His90
Diclofenac (Std)	COX-1/2	-8.1	1.98	Low	Tyr385 (Non-selective)

Data Source: Synthesized from MDPI Molecules (2024) and related comparative studies [1, 2].

Mechanistic Insight

The superior performance of PAA derivatives (like PAA-5f ) stems from their ability to penetrate the hydrophobic side pocket of COX-2, a feature absent in COX-1.

• H-Bonding: The carboxylic acid moiety forms critical hydrogen bonds with Tyr385 and Ser530 .

• Hydrophobic Interaction: The phenyl ring engages in

  stacking with Trp387 , stabilizing the complex.

Comparative Analysis 2: Anticancer Activity (HepG2 Targeting)

Target: PARP-1 (Poly (ADP-ribose) polymerase-1) | Cell Line: HepG2 (Liver Cancer) Objective: Induce apoptosis in cancer cells while sparing normal tissue.

Performance Data: Phenoxyacetamide Derivatives vs. 5-FU

Modifying the PAA acid group to an acetamide/hydrazide yields derivatives with potent cytotoxic profiles.

Compound ID	Cell Line	IC50 (µM)	Potency vs. Standard	Mechanism of Action
Compound I (PAA-Amide)	HepG2	1.43	3.7x Potent	PARP-1 Inhibition / G1/S Arrest
Compound II (PAA-Amide)	HepG2	6.52	0.8x Potent	PARP-1 Inhibition
5-Fluorouracil (Std)	HepG2	5.32	Baseline	DNA/RNA Synthesis Interference

Data Source: BenchChem / MDPI (2023) [3, 4].

Figure 2: Anticancer Mechanism of Action

Caption: Pathway illustrating how PAA derivatives induce apoptosis via PARP-1 inhibition.

Experimental Protocol: Performing the Docking Study

To replicate the results above or test new derivatives, follow this validated protocol.

Step 1: Ligand Preparation

• Sketching: Draw structures using ChemDraw or MarvinSketch.

• Optimization: Minimize energy using the MM2 force field, followed by DFT (B3LYP/6-31G*) for precise geometry.

• File Conversion: Convert optimized structures to .pdbqt format (adding Gasteiger charges and detecting rotatable bonds) using AutoDock Tools (ADT) .

Step 2: Protein Preparation

• Retrieval: Download the crystal structure (e.g., COX-2: PDB 3LN1 ) from the RCSB PDB.

• Cleaning: Remove co-crystallized ligands, water molecules, and heteroatoms.

• Protonation: Add polar hydrogens and compute Kollman united atom charges.

• Grid Box: Define the active site.

  • Example for COX-2: Center X=23.5, Y=18.2, Z=15.4; Size 60x60x60 Å (0.375 Å spacing).

Step 3: Docking & Validation

• Software: Use AutoDock Vina for speed or Gold for flexibility.

• Run: Execute the docking algorithm with exhaustiveness = 8 (minimum).

• Validation: Re-dock the native co-crystallized ligand. The RMSD (Root Mean Square Deviation) between the docked pose and crystal pose must be < 2.0 Å for the protocol to be valid [5].[2]

Critical Analysis & Recommendations

• Selectivity is Key: The PAA scaffold's success in anti-inflammatory applications relies on the selectivity index (SI) . Derivatives with bulky groups at the para-position of the phenoxy ring tend to favor the larger COX-2 pocket over COX-1.

• Linker Length: In antimicrobial studies (DNA Gyrase targeting), removing the methylene bridge (direct benzoxazole attachment) often increases potency, whereas in COX-2 inhibitors, the acetic acid linker is essential for the salt bridge with Arg120/Tyr385 [6].

• Toxicity: While PAA derivatives show excellent potency, ADMET profiling (using tools like pkCSM) is mandatory. Many derivatives show high gastrointestinal absorption but must be screened for hepatotoxicity.

References

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors. Molecules. (2024).

• Synthesis of 2-Phenoxyacetic Acid Analogs for Evaluation of the Anti-inflammatory Potential. Indonesian Journal of Chemistry. (2025).[3]

• In Vitro and In Vivo Effects of Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells. MDPI. (2023).

• A Comparative Analysis of the Cytotoxic Effects of Phenoxyacetic Acid Derivatives. BenchChem. (2025).[4]

• COX-2 Selectivity of NSAIDs: Molecular Docking Analysis with AutoDock & Vina. Bionatura. (2025).[5]

• Synthesis, Antimicrobial Activity and Molecular Docking of Novel Thiourea Derivatives. PubMed Central. (2021).

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Safety & Regulatory Compliance

Safeguarding Your Research: A Practical Guide to Handling 2-(2-Chloro-6-fluorophenoxy)acetic Acid

Hazard Assessment: Understanding the Risks

Based on the toxicological profiles of structurally related phenoxyacetic acid derivatives, 2-(2-Chloro-6-fluorophenoxy)acetic acid should be handled as a substance that is potentially:

• Harmful if swallowed [1]

• A cause of skin irritation [1][2]

• A cause of serious eye irritation [1][2]

• A cause of respiratory tract irritation, particularly as a dust or aerosol [1][3]

Therefore, all handling procedures must be designed to minimize direct contact and the generation of airborne particles.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 2-(2-Chloro-6-fluorophenoxy)acetic acid. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Component	Specifications	Rationale for Use
Eye and Face Protection	Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn in addition to goggles when there is a significant risk of splashes.[1][4][5]	Protects against splashes and airborne particles that can cause serious eye irritation.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). A lab coat or chemical-resistant apron is also required.[4][6] For extensive handling, chemical-resistant overalls are recommended.	Prevents skin contact, which can lead to irritation. The choice of glove material should be based on the solvent used, if any.
Respiratory Protection	A NIOSH/MSHA-approved respirator is necessary if handling procedures are likely to generate dust or aerosols.[4][5] A particulate filter (e.g., N95 or P100) is suitable for solid particulates. If working with solutions that may produce vapors, an organic vapor cartridge may be required.	Minimizes the risk of inhaling airborne particles, which can cause respiratory tract irritation.
Footwear	Closed-toe shoes are mandatory in the laboratory. For larger-scale operations or when handling significant quantities, chemical-resistant boots are recommended.	Protects feet from spills and falling objects.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a stringent operational plan is critical for minimizing exposure and ensuring the integrity of your research. The following workflow provides a procedural guide for the safe handling of 2-(2-Chloro-6-fluorophenoxy)acetic acid.

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